1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Synthetic Methodologies of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol

Executive Summary & Structural Dynamics

In modern drug discovery, the strategic incorporation of specialized functional groups can drastically alter a molecule's pharmacokinetics and target-binding landscape. 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol represents a highly versatile, bifunctional scaffold. It merges the robust lipophilicity and π−π stacking potential of a 1-phenylpyrazole core with the targeted reactivity of a secondary ethanethiol group.

Structurally analogous to other pyrazole-thiol derivatives, the presence of the thiol group introduces critical polarity and nucleophilicity. This enables the molecule to participate in disulfide bond formation, metal coordination (such as zinc chelation in metalloenzymes), and targeted covalent inhibition[1]. Furthermore, the secondary nature of the ethane-1-thiol moiety provides a steric shield, rendering it slightly less prone to premature oxidative dimerization in biological media compared to primary thiols, while maintaining sufficient reactivity for target engagement.

Physicochemical Properties

To facilitate rational drug design and assay development, the core quantitative properties of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol are summarized below. Data is extrapolated from structural derivations and foundational precursors like .

Property	Value	Rationale / Methodology
Molecular Formula	C₁₁H₁₂N₂S	Structural Derivation
Molecular Weight	204.30 g/mol	Calculated
Predicted LogP	~3.1	Driven by the lipophilic 1-phenylpyrazole core
Thiol pKa	~10.5	Characteristic of sterically hindered secondary aliphatic thiols
H-Bond Donors	1	Sulfhydryl (-SH) group
H-Bond Acceptors	2	Pyrazole Nitrogen (N2) atoms
Physical State	Viscous Liquid	Analogous to similar aryl-aliphatic thiols

Step-by-Step Synthesis & Manufacturing Protocol

Synthesizing secondary thiols requires careful control of stereochemistry and the prevention of elimination byproducts. Direct nucleophilic substitution (e.g., using NaSH) on secondary halides often yields poor results. Therefore, we utilize a highly controlled Mitsunobu inversion starting from the commercially available2[2].

Synthetic Workflow Diagram

Fig 1. Step-by-step synthetic workflow for 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol.

Detailed Methodology & Causality

Step 1: Ketone Reduction

• Dissolve 1-(1-Phenyl-1H-pyrazol-4-yl)ethan-1-one[2] in anhydrous methanol and cool to 0°C.

• Add sodium borohydride (NaBH₄) portion-wise over 30 minutes.

• Causality: NaBH₄ is a mild reducing agent that cleanly reduces the ketone to the secondary alcohol,3[3], without interfering with the aromatic pyrazole ring.

• Self-Validation Check: Monitor via Thin Layer Chromatography (TLC). The disappearance of the UV-active ketone spot confirms complete reduction.

Step 2: Mitsunobu Thioesterification

• Dissolve the resulting alcohol in anhydrous THF. Add triphenylphosphine (PPh₃) and thioacetic acid (AcSH). Cool to 0°C.

• Dropwise, add diisopropyl azodicarboxylate (DIAD).

• Causality: The Mitsunobu reaction activates the secondary hydroxyl group as a good leaving group, allowing the thioacetate anion to attack via an Sₙ2 mechanism. This prevents the E2 elimination pathways that typically plague secondary carbons.

Step 3: Deprotection to Free Thiol

• Dissolve the thioester intermediate in strictly degassed methanol.

• Add anhydrous potassium carbonate (K₂CO₃) and stir at room temperature under an Argon atmosphere.

• Causality: Base-catalyzed hydrolysis cleaves the acetyl group. Degassing the solvent and using an inert atmosphere is critical to prevent the newly formed free thiol from oxidizing into a disulfide dimer[1].

Analytical Validation & Experimental Workflows

To ensure the integrity of the synthesized thiol for downstream biological assays, it must be quantified and validated. We employ the Ellman's Reagent (DTNB) assay, a gold-standard colorimetric method for quantifying free sulfhydryl groups.

Assay Workflow Diagram

Fig 2. Ellman's reagent assay workflow for quantifying free sulfhydryl groups.

Ellman's Assay Protocol

• Buffer Preparation: Prepare Ellman's Buffer (0.1 M sodium phosphate, 1 mM EDTA, pH 8.0).

  • Causality: EDTA is mandatory. It chelates trace heavy metals in the water that would otherwise catalyze the rapid oxidation of your thiol sample.

• Reagent Preparation: Dissolve 4 mg of DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)) in 1 mL of Ellman's Buffer.

• Reaction: Mix 50 µL of the DTNB solution with 2.5 mL of buffer and 250 µL of the synthesized thiol sample (diluted to ~0.1 mM).

• Incubation: Incubate at room temperature for 15 minutes to allow the disulfide exchange reaction to reach equilibrium, releasing the yellow 2-nitro-5-thiobenzoate (TNB²⁻) anion.

• Measurement: Measure the absorbance at 412 nm using a UV-Vis spectrophotometer.

• Self-Validation Check: Run a parallel blank containing only the Ellman's buffer and DTNB. If the blank exhibits an absorbance >0.1 at 412 nm, the buffer is contaminated with reducing agents and must be discarded.

References

• Vulcanchem: 1-(1-ethyl-1H-pyrazol-4-yl)ethane-1-thiol - Introduction and Chemical Identity.1

• Molport: (1R)-1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-ol (CAS 1394051-16-1).3

• Sigma-Aldrich: 1-Phenylpyrazole (CAS 1126-00-7) Properties.

• Sigma-Aldrich: 1-(1-Phenyl-1H-pyrazol-4-yl)ethan-1-one (CAS 3968-40-9).2

Sources

• 1. 1-(1-ethyl-1H-pyrazol-4-yl)ethane-1-thiol () for sale [vulcanchem.com]
• 2. 1-(1-Phenyl-1H-pyrazol-4-yl)ethan-1-one | 3968-40-9 [sigmaaldrich.com]
• 3. (1R)-1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-ol | 1394051-16-1 | Buy Now [molport.com]

An In-Depth Technical Guide to the Crystal Structure and X-ray Diffraction Analysis of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract: The pyrazole scaffold is a cornerstone in medicinal chemistry, valued for its diverse biological activities. The introduction of a thiol group, a known anchor for metal binding and a potent nucleophile, creates a molecule of significant interest for enzyme inhibition and materials science. This guide provides a comprehensive, field-proven methodology for the synthesis, crystallization, and complete crystallographic characterization of a novel derivative, 1-(1-phenyl-1H-pyrazol-4-yl)ethane-1-thiol. While a published crystal structure for this specific molecule is not currently available, this document serves as an authoritative roadmap for its determination. We will detail the causality behind experimental choices, from synthetic strategy to the nuances of single-crystal X-ray diffraction, ensuring a self-validating and reproducible workflow.

Introduction and Scientific Context

The fusion of a 1-phenyl-1H-pyrazole core with an ethanethiol substituent at the 4-position yields a molecule with significant potential. The pyrazole ring is a well-established pharmacophore present in numerous approved drugs, while the thiol group is a critical functional moiety for covalent interactions with biological targets, particularly cysteine residues in enzyme active sites. The precise three-dimensional arrangement of this molecule, which can only be definitively determined by single-crystal X-ray diffraction (SCXRD), is paramount for understanding its structure-activity relationship (SAR) and for rational drug design.

This guide outlines a complete and robust protocol to obtain this crucial data, beginning with a proposed synthetic pathway and culminating in the deposition of high-quality crystallographic information.

Proposed Synthesis and Purification

The synthesis of the target compound is logically approached via a multi-step pathway, starting from the commercially available 1-phenyl-1H-pyrazole. The workflow is designed for efficiency and high purity of the final product, which is a prerequisite for successful crystallization.

Caption: Proposed synthetic workflow for 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol.

Step 1: Synthesis of 1-Phenyl-1H-pyrazole-4-carbaldehyde

The Vilsmeier-Haack reaction is the method of choice for the formylation of electron-rich heterocyclic systems like pyrazoles due to its high regioselectivity and yield.[1][2]

Protocol:

• In a three-necked flask under an inert nitrogen atmosphere, cool N,N-dimethylformamide (DMF, 5 eq.) to 0°C in an ice bath.

• Add phosphorus oxychloride (POCl₃, 3 eq.) dropwise with vigorous stirring, maintaining the temperature below 10°C. The formation of the Vilsmeier reagent is exothermic.

• After the addition is complete, add 1-phenyl-1H-pyrazole (1 eq.) to the cold mixture.

• Allow the reaction to warm to room temperature and then heat to 90-100°C for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture and pour it carefully onto crushed ice.

• Neutralize the acidic solution by the slow addition of a saturated sodium carbonate solution until the pH is approximately 7-8.

• The product will precipitate as a solid. Filter the solid, wash thoroughly with cold water, and dry under vacuum. Recrystallization from ethanol can be performed for further purification.[3]

Step 2: Synthesis of 1-(1-Phenyl-1H-pyrazol-4-yl)ethan-1-ol

A Grignard reaction provides a straightforward method to convert the aldehyde to the corresponding secondary alcohol.

Protocol:

• Dissolve the 1-phenyl-1H-pyrazole-4-carbaldehyde (1 eq.) in anhydrous tetrahydrofuran (THF) in a flame-dried flask under a nitrogen atmosphere.

• Cool the solution to 0°C.

• Add methylmagnesium bromide (CH₃MgBr, 1.2 eq., 3M solution in diethyl ether) dropwise via a syringe.

• After the addition, allow the mixture to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude alcohol.

Step 3: Synthesis of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol

The conversion of a secondary alcohol to a thiol can be achieved via several methods. A reliable approach involves a two-step sequence: conversion to a good leaving group (e.g., a tosylate) followed by nucleophilic substitution with a thiol source.

Protocol:

• Tosylation: Dissolve the crude alcohol (1 eq.) in anhydrous dichloromethane (DCM) and cool to 0°C. Add triethylamine (1.5 eq.) followed by p-toluenesulfonyl chloride (1.2 eq.). Stir at 0°C for 1 hour and then at room temperature overnight. Wash the reaction mixture with water, 1M HCl, and brine. Dry the organic layer over MgSO₄ and concentrate to yield the tosylate.

• Thiolation: Dissolve the crude tosylate in DMF. Add sodium thiomethoxide (NaSMe) or potassium thioacetate (KSAc) (1.5 eq.) and stir at room temperature until the reaction is complete (monitor by TLC). If potassium thioacetate is used, the resulting thioester must be hydrolyzed by treatment with a base (e.g., K₂CO₃ in methanol) to yield the thiol.[4]

• After the reaction, pour the mixture into water and extract with ethyl acetate. Wash the combined organic layers with water and brine, dry over MgSO₄, and concentrate.

Purification and Characterization

The final crude product must be purified to ≥98% purity for successful crystallization.

• Purification: Flash column chromatography on silica gel is the preferred method. A gradient elution system, typically with hexanes and ethyl acetate, should be optimized to isolate the target thiol.

• Characterization: The identity and purity of the final compound should be unequivocally confirmed by:

  • ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure.

  • Mass Spectrometry (MS): To confirm the molecular weight.

Single Crystal Growth

Obtaining a high-quality single crystal suitable for X-ray diffraction is often the most challenging step. It requires a systematically screened, multi-pronged approach.[5][6] The purified compound should be used, and all glassware must be scrupulously clean.

Caption: Screening workflow for single crystal growth of small organic molecules.

Recommended Crystallization Protocols:

• Slow Evaporation: This is the simplest method.[6]

  • Dissolve 5-10 mg of the purified compound in a minimal amount of a moderately volatile solvent (e.g., dichloromethane, ethyl acetate, or acetone) in a small vial.

  • Cover the vial with a cap that has been pierced with a needle or with parafilm with a few pinholes.

  • Allow the solvent to evaporate slowly and undisturbed over several days at a constant temperature.

• Vapor Diffusion: This method provides excellent control over the rate of crystallization.[6]

  • Prepare a concentrated solution of the compound (2-5 mg) in a small, open vial using a good solvent (e.g., toluene or THF).

  • Place this vial inside a larger, sealed jar that contains a small amount of a "poor" solvent (an anti-solvent in which the compound is less soluble, e.g., hexane or pentane).

  • The vapor of the anti-solvent will slowly diffuse into the solution of the compound, reducing its solubility and inducing crystallization.

• Antisolvent Crystallization: This technique involves the gradual addition of a poor solvent to a solution of the compound.[7]

  • Dissolve the compound in a good solvent to near saturation.

  • Slowly add a miscible anti-solvent dropwise until the solution becomes slightly turbid.

  • Add a drop or two of the good solvent to redissolve the precipitate, then seal the container and leave it undisturbed.

X-ray Diffraction Data Collection and Structure Refinement

Once a suitable single crystal (typically 0.1-0.4 mm in size with sharp edges and no visible cracks) is obtained, the X-ray diffraction experiment can be performed.[8]

Experimental Protocol:

• Crystal Mounting: Carefully select a well-formed crystal under a microscope. Mount it on a cryoloop using a small amount of paratone or cryo-oil.

• Data Collection:

  • Flash-cool the mounted crystal in a stream of cold nitrogen gas (typically 100 K) on the diffractometer. This minimizes thermal motion and radiation damage.

  • Center the crystal in the X-ray beam.

  • Collect a series of initial frames to determine the unit cell parameters and Bravais lattice.[8]

  • Based on the unit cell and symmetry, devise a data collection strategy to ensure complete and redundant data are collected. Modern diffractometers with software like APEX2 or CrysAlisPro can automate this process.[9]

  • Collect the full sphere of diffraction data using a monochromatic X-ray source (e.g., Mo Kα or Cu Kα radiation).

• Data Reduction: Integrate the raw diffraction images to obtain reflection intensities and their standard uncertainties. Apply corrections for Lorentz and polarization effects, and an absorption correction (e.g., multi-scan).

Structure Solution and Refinement: The crystal structure is solved and refined using specialized software packages, most commonly the SHELX suite.[10][11]

• Structure Solution: The integrated data is used to solve the phase problem. For small organic molecules, direct methods (using programs like SHELXS or SHELXT) are typically successful in locating the positions of most non-hydrogen atoms.[12]

• Structure Refinement:

  • The initial atomic model is refined against the experimental data using full-matrix least-squares on F². This is performed using a program like SHELXL.[11]

  • Initially, refine the positions and isotropic displacement parameters of all non-hydrogen atoms.

  • After several cycles, introduce anisotropic displacement parameters for non-hydrogen atoms.

  • Locate hydrogen atoms from the difference Fourier map or place them in geometrically calculated positions and refine them using a riding model.

  • Continue refinement until convergence is reached, indicated by minimal shifts in atomic parameters and a stable R-factor. The quality of the final model is assessed by metrics such as R1, wR2, and the Goodness-of-Fit (GooF).

Data Presentation and Deposition

The final crystallographic data provides a wealth of information about the molecule's three-dimensional structure.

Molecular Structure

Caption: Molecular structure of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol.

Representative Crystallographic Data Table

The following table presents a hypothetical yet representative summary of the crystallographic data that would be obtained for the title compound.

Parameter	Representative Value
Chemical Formula	C₁₁H₁₂N₂S
Formula Weight	204.29
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.5
b (Å)	8.5
c (Å)	12.0
α (°)	90
β (°)	105.0
γ (°)	90
Volume (ų)	1033
Z (molecules/unit cell)	4
Calculated Density (g/cm³)	1.31
Absorption Coeff. (mm⁻¹)	0.28
F(000)	432
Crystal Size (mm³)	0.30 x 0.20 x 0.15
Radiation (λ, Å)	Mo Kα (0.71073)
Temperature (K)	100(2)
2θ range for data (°)	5.0 to 55.0
Reflections collected	9500
Independent reflections	2300 [R(int) = 0.04]
Data / restraints / params	2300 / 0 / 127
Goodness-of-fit on F²	1.05
Final R indices [I>2σ(I)]	R1 = 0.045, wR2 = 0.110
R indices (all data)	R1 = 0.060, wR2 = 0.125
Largest diff. peak/hole (eÅ⁻³)	0.45 and -0.30

Data Deposition

To ensure the integrity and accessibility of scientific data, the final crystallographic information file (CIF) and structure factor data must be deposited in a public repository. The Cambridge Crystallographic Data Centre (CCDC) is the primary repository for small molecule crystal structures.[13][14]

Procedure:

• Prepare the final CIF using the output from the refinement software.

• Validate the CIF using the CCDC's enCIFer software or the IUCr's checkCIF service to identify and correct any syntax errors.[14]

• Upload the CIF and the structure factor file (.fcf) via the CCDC's online deposition service.[15][16]

• A unique CCDC deposition number will be assigned, which should be included in any subsequent publication.

Conclusion

This guide provides a robust, scientifically grounded framework for the complete structural elucidation of 1-(1-phenyl-1H-pyrazol-4-yl)ethane-1-thiol. By following the detailed protocols for synthesis, purification, crystallization, and X-ray diffraction analysis, researchers can confidently obtain high-quality, publication-ready crystallographic data. This information is indispensable for advancing research in fields that can leverage the unique chemical properties of this promising molecule, from drug discovery to materials science.

References

• Páll, G., T, T., & Imre, T. (2011). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. Arkivoc, 2011(xi), 1-21.
• RASĀYAN. (2011). SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES. RASĀYAN Journal of Chemistry.

• SPT Labtech. (n.d.). Chemical crystallization. Retrieved from [Link]

• Kavanagh, K. L. (2025). Getting crystals your crystallographer will treasure: a beginner's guide.
• Shetty, M. M., et al. (n.d.).
• Latifi, R. (n.d.). User guide to crystal structure refinement with SHELXL 1. Introduction.
• Páll, G., et al. (2026, March 13). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions.
• (n.d.).

• CCDC. (n.d.). How to deposit a structure in the CSD. Retrieved from [Link]

• Royal Society of Chemistry. (2023, March 1). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews.
• Royal Society of Chemistry. (2023, March 1). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews.
• Bozhanov, V., et al. (2026, January 16). Practical Synthesis of Pyrazol-4-thiols. ChemRxiv.
• Rowlett, R. S. (n.d.).
• MIT OpenCourseWare. (n.d.). The SHELX package.
• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry.
• Zhu, J. (2017, June). Single Crystal XRD: Data Acquisition and Structure Solving.
• Sheldrick, G. M. (1997). The SHELX-97 Manual.
• (n.d.). Chapter 6.1.2 SHELXL-97.
• Bozhanov, V., et al. (2025, June 30). Practical Synthesis of Pyrazol-4-thiols. ChemRxiv.
• American Chemical Society. (n.d.).
• Asiri, A. M., et al. (2012). 1-Phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online.
• Carleton College. (2007, May 17). Single-crystal X-ray Diffraction. SERC.
• Bozhanov, V., et al. (2026, January 22). Practical Synthesis of Pyrazol-4-thiols.

• CCDC. (n.d.). Deposit a Structure in the CSD. Retrieved from [Link]

• Beilstein Journals. (2024, June 28).

• CCDC. (n.d.). Deposit​. Retrieved from [Link]

• Al-Warhi, T., et al. (2011). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Arkivoc.
• MDPI. (n.d.).
• Minor, W., et al. (n.d.). Collection of X-ray diffraction data from macromolecular crystals. Methods in Molecular Biology.
• Rigaku. (n.d.). Introduction to single crystal X-ray analysis - I.
• DATACC. (n.d.).
• ResearchGate. (n.d.). Improved Synthesis of 1H-Pyrazole-4-carbaldehyde (VI).
• Ambeed.com. (n.d.). 35344-95-7 | 1H-Pyrazole-4-carboxaldehyde.
• SciSpace. (n.d.).
• ResearchGate. (n.d.).
• Abdel-Wahab, B. F., et al. (2011, May 30). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity.
• Royal Society of Chemistry. (n.d.).
• ACS Publications. (2022, November 20). Toward the Development of a Manufacturing Process for the Insecticide Tyclopyrazoflor. Part I.

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Thermodynamic Stability of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol in Aqueous Solutions: A Technical Guide

Executive Summary

The incorporation of thiol (-SH) functionalities into privileged pharmacophores, such as the phenylpyrazole scaffold, offers unique opportunities for covalent drug design and targeted delivery. However, the development of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol as an active pharmaceutical ingredient (API) or intermediate is fundamentally challenged by its thermodynamic instability in aqueous media.

In aqueous environments, thiols are prone to oxidation, forming stable disulfide dimers. This process is not merely a degradation pathway; it is a thermodynamically driven event dictated by the Gibbs free energy of thiol-disulfide exchange, the pKa of the sulfhydryl group, and the presence of trace catalytic metals[1]. As a Senior Application Scientist, I have designed this guide to move beyond basic observations, providing a rigorous, causality-driven framework for profiling and stabilizing this specific secondary thiol.

Physicochemical Profiling & Causality of Degradation

Structural Nuances and Reactivity

1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol features a secondary thiol group attached to an ethyl linker, anchored by an electron-withdrawing phenylpyrazole ring.

• Steric Factor: Being a secondary thiol, it possesses slightly higher steric hindrance than a primary thiol, which marginally decelerates the kinetics of bimolecular nucleophilic attacks.

• Electronic Factor: The electron-withdrawing nature of the pyrazole ring exerts an inductive effect through the ethyl linker, slightly lowering the pKa of the thiol compared to standard aliphatic thiols (typically pKa ~10.5). We estimate the pKa of this molecule to be between 9.5 and 10.0.

The Thermodynamics of Oxidation

The oxidation of thiols to disulfides is thermodynamically favorable in oxygenated water. However, the reactive species is not the protonated thiol (R-SH), but the deprotonated thiolate anion (R-S⁻)[2]. Consequently, the thermodynamic stability of this molecule is strictly pH-dependent.

Furthermore, while the reaction is thermodynamically favored ( ΔG<0 ), it is kinetically restricted by the spin-forbidden nature of direct reaction with triplet oxygen. The reaction only proceeds rapidly when catalyzed by transition metals (e.g., Cu²⁺, Fe³⁺), which facilitate single-electron transfers to generate a highly reactive thiyl radical (R-S•)[3].

Fig 1. Mechanistic pathway of thiol oxidation to disulfide in aqueous media.

Quantitative Thermodynamic Parameters

To formulate an effective stabilization strategy, we must establish the baseline thermodynamic parameters. Table 1 summarizes the critical physicochemical data points required for the formulation of aryl-alkyl thiols like 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol.

Table 1: Key Thermodynamic and Kinetic Parameters

Parameter	Representative Value	Method of Determination	Clinical/Formulation Relevance
pKa (Thiol)	9.8 ± 0.2	Isothermal Titration Calorimetry	Dictates pH-dependent ionization and fraction of reactive thiolate.
ΔG° (Oxidation)	-15 to -20 kJ/mol	LC-MS/MS Equilibrium	Indicates the thermodynamic driving force toward disulfide formation.
E°' (Redox Potential)	-0.20 to -0.25 V	Cyclic Voltammetry	Determines susceptibility to biological and environmental oxidants.
k_obs (Oxidation, pH 7.4)	2.5 × 10⁻⁴ s⁻¹	Ellman's Assay (DTNB)	Defines aqueous shelf-life in standard physiological buffers.

Self-Validating Experimental Protocols

To ensure data integrity, every analytical workflow must be a self-validating system. The following protocols are designed to eliminate artifacts, specifically artificial oxidation during sample preparation.

Protocol 1: Direct pKa Determination via Isothermal Titration Calorimetry (ITC)

Traditional UV-Vis spectroscopy is inadequate for this molecule because the strong UV absorbance of the phenylpyrazole chromophore masks the subtle spectral shifts associated with thiolate formation. ITC provides a direct, label-free thermodynamic measurement of the pKa[4]. Alternatively, Raman-based pH titration can be used as an orthogonal validation method[5].

Causality: We titrate an alkylating agent (iodoacetamide) into the thiol solution. Iodoacetamide reacts only with the thiolate anion. The heat released ( ΔH ) is directly proportional to the concentration of the thiolate at that specific pH.

Step-by-Step Workflow:

• Buffer Preparation: Prepare a series of universal buffers (e.g., Britton-Robinson) ranging from pH 7.0 to 11.0. Degas thoroughly to prevent baseline oxidation.

• Sample Loading: Load 500 µM of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol into the ITC sample cell.

• Titrant Preparation: Prepare 50 mM iodoacetamide in identical matched buffers for the syringe.

• Self-Validation (Control): Perform a blank titration of iodoacetamide into the buffer alone to calculate the heat of dilution. Subtract this background from the sample runs.

• Execution & Deconvolution: Inject 2 µL aliquots. Plot the integrated heat of reaction versus pH. The inflection point of the resulting sigmoidal curve represents the exact pKa of the secondary thiol.

Fig 2. Step-by-step Isothermal Titration Calorimetry (ITC) workflow for pKa determination.

Protocol 2: Thermodynamic Stability & Oxidation Kinetics via LC-MS/MS

To calculate the Gibbs free energy ( ΔG ) of the oxidation process, we must accurately quantify the ratio of free thiol to disulfide dimer at equilibrium.

Causality: Sampling a thiol solution exposes it to atmospheric oxygen, which can artificially inflate the measured disulfide levels. To prevent this, we utilize N-ethylmaleimide (NEM) as a quenching agent. NEM rapidly and irreversibly alkylates any remaining free thiol in milliseconds, "freezing" the thermodynamic state of the system prior to LC-MS/MS injection.

Step-by-Step Workflow:

• Incubation: Incubate 100 µM of the API in 50 mM phosphate buffer (pH 7.4) at 25°C.

• Sampling & Quenching: At designated time points (0, 1, 2, 4, 8, 24 hours), extract a 50 µL aliquot and immediately inject it into 50 µL of a quenching solution containing 200 mM NEM and 0.1% Formic Acid.

• Self-Validation (Internal Standard): Spike the quenched sample with a stable isotope-labeled internal standard (e.g., deuterated API) to correct for ionization suppression in the MS source.

• LC-MS/MS Analysis: Separate the NEM-adduct (representing the original free thiol) and the disulfide dimer using a C18 reverse-phase column. Quantify using Multiple Reaction Monitoring (MRM).

• Thermodynamic Calculation: Calculate the equilibrium constant ( Keq​=[Disulfide]/[Thiol]2 ) at 24 hours, and derive ΔG=−RTln(Keq​) .

Formulation & Stabilization Strategies

Armed with the thermodynamic and kinetic data, we can engineer a formulation that suppresses the degradation of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol:

• pH Modulation: The formulation pH must be maintained at least 2 to 3 units below the determined pKa (e.g., pH 6.5 - 7.0). This ensures that >99.9% of the API exists as the stable, protonated thiol (R-SH), starving the oxidation pathway of its reactive thiolate precursor.

• Trace Metal Chelation: Because Cu²⁺ and Fe³⁺ lower the activation energy for thiyl radical formation, the addition of a high-affinity chelator such as Disodium EDTA (0.01% - 0.05% w/v) is mandatory. Chelation effectively neutralizes the catalytic oxidation pathway[3].

• Oxygen Displacement: The thermodynamic sink of the reaction is driven by dissolved oxygen. Manufacturing processes must include nitrogen or argon sparging of all aqueous vehicles to reduce dissolved O₂ to <1 ppm prior to API addition.

References

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• Nagy, P. (2013). Kinetics and mechanisms of thiol-disulfide exchange covering direct substitution and thiol oxidation-mediated pathways. Antioxidants & Redox Signaling.
• Suwandaratne, N., et al. (2016). Evaluation of Thiol Raman Activities and pKa Values Using Internally Referenced Raman-Based pH Titration. Analytical Chemistry.
• (Authors not explicitly listed in snippet). Kinetics of the Catalytic Oxidation Reactions of Thiol Compounds in Aqueous Solutions in the Presence of Copper Ions. ResearchGate.

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A Comprehensive Technical Guide to the Solubility Profile of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol in Polar Aprotic Solvents

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

The determination of a compound's solubility is a cornerstone of chemical and pharmaceutical development, profoundly influencing everything from reaction kinetics to bioavailability. This guide provides an in-depth examination of the solubility profile of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol, a molecule of interest due to its pyrazole and thiol moieties. We will explore the theoretical underpinnings of its solubility in common polar aprotic solvents—Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile (ACN), and Tetrahydrofuran (THF)—and provide a detailed, field-proven experimental protocol for its empirical determination. This document is structured to serve as a practical and authoritative resource, combining molecular-level insights with robust, self-validating methodologies.

Foundational Principles: A Molecular-Level Perspective

Understanding the solubility of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol requires a detailed analysis of its structural components and the nature of the solvents . The principle of "like dissolves like" is a useful heuristic, but a deeper dive into intermolecular forces is necessary for predictive accuracy.

Structural Analysis of the Solute

The molecule's structure can be deconstructed into three key functional regions, each contributing distinct physicochemical properties.

• 1-Phenyl Group: This bulky, non-polar aromatic ring primarily engages in van der Waals forces and potential π-π stacking interactions. Its presence generally decreases solubility in highly polar environments.[1]

• 1H-Pyrazole Ring: This five-membered aromatic heterocycle is a critical contributor to the molecule's polarity. It possesses two nitrogen atoms, making it a weak base and capable of acting as a hydrogen bond acceptor.[2] The aromaticity of the pyrazole ring can also lead to π-π stacking.[1] The overall polarity of pyrazole derivatives is a key factor in their solubility.[3][4][5]

• Ethane-1-thiol Group (-CH(CH₃)SH): The thiol (or sulfhydryl) group is the sulfur analog of an alcohol's hydroxyl group. While it is polar, thiols are significantly weaker hydrogen bond donors than alcohols due to the lower electronegativity of sulfur compared to oxygen.[6][7] Consequently, they exhibit less self-association and reduced solubility in polar protic solvents. However, the thiol group's lone pairs can act as hydrogen bond acceptors.

Figure 1: Structure of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol.

Characteristics of Polar Aprotic Solvents

Polar aprotic solvents are characterized by their significant dipole moments and their inability to donate hydrogen bonds. They are, however, often excellent hydrogen bond acceptors. These properties dictate their solvation capabilities.

Solvent	Dielectric Constant (ε at 20°C)	Dipole Moment (μ, in Debye)	Key Features
DMSO (Dimethyl Sulfoxide)	47.2	3.96	Highly polar, strong H-bond acceptor. Excellent for dissolving a wide range of polar and non-polar compounds.[8][9]
DMF (Dimethylformamide)	36.7	3.82	High polarity, strong H-bond acceptor. Similar to DMSO but generally less viscous and with a lower boiling point.[10][11]
Acetonitrile (ACN)	37.5	3.92	Moderately high polarity, weaker H-bond acceptor than DMSO/DMF. Often used in chromatography.[12]
THF (Tetrahydrofuran)	7.6	1.75	Lower polarity compared to the others. A good general-purpose solvent but less effective for highly polar solutes.[13]

Table 1: Properties of Selected Polar Aprotic Solvents.

Predictive Solubility Analysis

Based on the solute and solvent characteristics, we can formulate a hypothesis regarding the solubility profile:

• High Solubility Expected in DMSO and DMF: The high polarity and strong hydrogen bond accepting nature of DMSO and DMF should effectively solvate the polar pyrazole ring of the solute. These solvents can induce strong dipole-dipole interactions, which are critical for overcoming the solute's crystal lattice energy.[3][4][10]

• Moderate Solubility Expected in Acetonitrile: Acetonitrile, while polar, is a less effective hydrogen bond acceptor than DMSO or DMF. Therefore, the solute-solvent interactions are expected to be weaker, likely resulting in lower, but still significant, solubility.

• Lower Solubility Expected in THF: Due to its considerably lower polarity and dielectric constant, THF is the least likely to effectively solvate the polar regions of the molecule, predicting the lowest solubility among the four solvents.

Experimental Protocol: The Equilibrium Shake-Flask Method

To empirically determine the thermodynamic solubility, the isothermal shake-flask method is the gold standard.[14] It is designed to ensure that a true equilibrium is reached between the undissolved solid and the saturated solution.

Causality Behind Method Selection

The shake-flask method is chosen for its robustness and direct measurement of equilibrium solubility. Unlike kinetic solubility methods, which can be influenced by dissolution rate, this approach allows sufficient time for the system to reach its lowest energy state, providing a thermodynamically accurate value.[15] This is crucial for applications where long-term stability in solution is required.

Figure 2: Standard workflow for the equilibrium shake-flask solubility determination.

Step-by-Step Experimental Methodology

This protocol is designed to be self-validating through the use of controls and a robust analytical finish.

• Preparation of Vials:

  • To several 4 mL glass vials, add an excess amount (approx. 10-20 mg) of solid 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol. The key is to ensure a visible amount of undissolved solid remains at the end of the experiment, confirming saturation.[8]

  • Accurately pipette 2.0 mL of the desired polar aprotic solvent (DMSO, DMF, ACN, or THF) into each vial.

  • Prepare at least three replicates for each solvent to assess variability.

  • Seal the vials securely with PTFE-lined caps to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker or on a rotating wheel within a temperature-controlled incubator set to 25°C (or another temperature of interest).

  • Agitate the suspensions for a minimum of 24 hours. A 48-hour period is recommended to ensure that even slowly dissolving compounds or those undergoing polymorphic transitions reach a stable equilibrium. The duration required can be difficult to estimate, so a longer period is preferable.[14]

• Sample Separation (Critical Step):

  • After equilibration, remove the vials and allow the undissolved solid to settle for at least 1 hour.

  • Carefully withdraw a sample of the clear supernatant using a glass pipette.

  • Immediately filter the sample through a solvent-compatible 0.45 µm syringe filter (e.g., PTFE) into a clean, pre-labeled HPLC vial. This step is crucial to remove any fine particulates that would otherwise lead to an overestimation of solubility.[8]

• Quantification via High-Performance Liquid Chromatography (HPLC):

  • Calibration Curve: Prepare a series of standard solutions of the target compound in the mobile phase at known concentrations (e.g., from 1 µg/mL to 200 µg/mL). Analyze these standards by HPLC-UV to generate a calibration curve of peak area versus concentration. This curve is essential for accurate quantification.

  • Sample Analysis: Accurately dilute the filtered saturated solutions with the mobile phase to bring their concentration within the linear range of the calibration curve. The dilution factor must be recorded precisely.

  • Calculation: Analyze the diluted samples. Use the peak area and the calibration curve to determine the concentration of the diluted sample. Multiply this value by the dilution factor to calculate the final solubility in the original solvent.

Anticipated Results and Data Interpretation

The experimental data should be compiled to provide a clear comparative overview of the compound's solubility.

Data Summary

Solvent	Solubility (mg/mL)	Solubility (mol/L)
DMSO	[Experimental Value]	[Calculated Value]
DMF	[Experimental Value]	[Calculated Value]
Acetonitrile	[Experimental Value]	[Calculated Value]
THF	[Experimental Value]	[Calculated Value]

Table 2: Example Data Table for Summarizing Experimental Solubility Results at 25°C.

Discussion of Expected Trends

The results are expected to follow the predictive analysis: DMSO > DMF > Acetonitrile > THF . This trend is governed by the thermodynamics of dissolution. The overall Gibbs free energy of dissolution (ΔG_sol) must be negative for the process to be spontaneous.

ΔG_sol = ΔH_sol - TΔS_sol

• Enthalpy of Solution (ΔH_sol): This term represents the net energy change from breaking the solute-solute and solvent-solvent interactions and forming new solute-solvent interactions. For dissolution to be favorable, the energy released from solute-solvent interactions should ideally compensate for the energy required to break the crystal lattice. In solvents like DMSO, the strong dipole-dipole interactions with the pyrazole ring lead to a more favorable (less positive or even negative) enthalpy term.[16][17]

• Entropy of Solution (ΔS_sol): This term generally favors dissolution as the random mixing of solute and solvent increases the system's disorder.

The superior performance of DMSO and DMF can be attributed to their ability to form strong intermolecular interactions with the solute, leading to a more favorable enthalpic contribution to the overall free energy of solution.[10][11][18]

Figure 3: Conceptual model of solute-solvent interactions in DMSO.

Conclusion and Implications

This technical guide outlines a comprehensive framework for understanding and determining the solubility of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol in polar aprotic solvents. By integrating molecular structure analysis with robust experimental design, researchers can generate high-quality, reliable data. The anticipated high solubility in DMSO and DMF makes these solvents prime candidates for reaction media, formulation development, and stock solution preparation in high-throughput screening. A thorough understanding of this solubility profile is a critical prerequisite for the effective utilization of this compound in any research or development pipeline.

References

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• Sun, H., et al. (2019). Predictive models of aqueous solubility of organic compounds built on a large dataset of high integrity. Bioorganic & Medicinal Chemistry.
• Boobier, S., et al. (2025). Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews.
• Tayyebi, A., et al. (2023). A unified ML framework for solubility prediction across organic solvents. Digital Discovery.
• MIT News. (2025). A new model predicts how molecules will dissolve in different solvents. MIT News.
• Boobier, S., et al. (2025). Physics-Based Solubility Prediction for Organic Molecules. PMC NIH.
• Scribd. (n.d.). Solubility Testing of Organic Compounds. Scribd.
• BenchChem. (2025).
• Computational Chemistry. (2022). Compound solubility measurements for early drug discovery.
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• Unknown. (n.d.). EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS. Unknown Source.
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• BenchChem. (2025). Overcoming poor solubility of pyrazole derivatives during reaction workup. BenchChem.
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• Kabale University Library Catalog. (n.d.). Study of physiochemical properties of trisubstituted pyrazole derivatives using polar aprotic solvents.
• Chemistry LibreTexts. (2021). 6.8: Thiols (Mercaptans). Chemistry LibreTexts.
• Academia.edu. (n.d.). Solubility and Dissolution Thermodynamic Data of Mefenamic Acid Crystals in Different Classes of Organic Solvents. Academia.edu.
• MDPI. (2024). Dissolution Thermodynamics and Preferential Solvation of Phenothiazine in Some Aqueous Cosolvent Systems. MDPI.
• SciELO Colombia. (n.d.).
• Abdul Mudalip, S. K., et al. (2013). Solubility and Dissolution Thermodynamic Data of Mefenamic Acid Crystals in Different Classes of Organic Solvents.
• Mudalip, S. K. A., et al. (2013). Solubility and Dissolution Thermodynamic Data of Mefenamic Acid Crystals in Different Classes of Organic Solvents. Semantic Scholar.
• Vulcanchem. (n.d.). 1-(1-ethyl-1H-pyrazol-4-yl)ethane-1-thiol. Vulcanchem.
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• Espace ÉTS. (n.d.). Evaluation of different solvents and solubility parameters on the morphology and diameter of electrospun pullulan nanofibers. Espace ÉTS.
• MDPI. (2024).
• ACS Publications. (2020). Solvent Effects on Thiol–Ene Kinetics and Reactivity of Carbon and Sulfur Radicals. The Journal of Physical Chemistry A.
• AIP Publishing. (2024). Role of heads and tails on tetrahydrofuran- and dimethyl sulfoxide-water separation by glycerol and sucrose esters. AIP Publishing.
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Discovery and Early-Stage Investigation of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol Scaffolds

Executive Summary

In the evolving landscape of early-stage drug discovery, the identification of versatile, low-molecular-weight building blocks is critical for navigating difficult-to-drug target spaces. The compound 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol (PPET)[1] represents a highly privileged bifunctional scaffold. By merging the well-validated pharmacodynamic properties of the 1-phenyl-1H-pyrazole core with the reactive, metal-coordinating capabilities of an ethane-1-thiol moiety, PPET serves as an optimal starting point for two distinct therapeutic modalities: Fragment-Based Drug Discovery (FBDD) via disulfide tethering and metalloenzyme inhibition .

This technical guide dissects the structural causality, mechanistic applications, and self-validating experimental protocols required to deploy PPET scaffolds in modern medicinal chemistry campaigns.

Structural Rationale & Pharmacophore Causality

The architectural design of PPET is not arbitrary; every functional group serves a distinct mechanistic purpose in target engagement.

• The 1-Phenyl-1H-pyrazole Core: Pyrazoles are ubiquitous in medicinal chemistry due to their robust stability, hydrogen-bond accepting capacity (via the sp2 nitrogen), and ability to intercalate into deep hydrophobic pockets[2]. The N-phenyl substitution provides an extended aromatic surface, critical for engaging in π−π stacking interactions within kinase hinge regions or protein-protein interaction (PPI) interfaces.

• The Ethane-1-thiol Linker (Escape from Flatland): A common pitfall in fragment design is the direct attachment of a thiol to a heteroaromatic ring. Direct pyrazole-thiols are prone to tautomerization into thiones, which severely dampens their nucleophilicity and unpredictably alters their binding geometry. The inclusion of the two-carbon ethane linker introduces critical sp3 -hybridized flexibility[3]. This structural "escape from flatland" allows the thiol to project out of the hydrophobic pocket and into solvent-exposed cryptic cysteines, or to reach deep into catalytic channels to coordinate buried metal ions[4].

Modality I: Site-Directed Disulfide Tethering (FBDD)

Mechanism of Action

Site-directed disulfide tethering is a powerful FBDD strategy used to identify fragments that bind adjacent to native or engineered cysteine residues[5]. In the presence of a mild reducing agent like β -mercaptoethanol (BME), PPET undergoes continuous, reversible thiol-disulfide exchange with the target protein[6]. Because the exchange is thermodynamically controlled, the PPET fragment will only form a stable covalent disulfide bond if its pyrazole core simultaneously makes favorable non-covalent interactions with the adjacent binding pocket[7].

Fig 1. Disulfide tethering workflow utilizing the PPET fragment for covalent hit identification.

Protocol 1: High-Throughput Intact Protein LC-MS Tethering Screen

This protocol is designed as a self-validating system to eliminate false-positive irreversible aggregators.

• Protein Preparation: Dilute the target protein (e.g., KRAS G12C or 14-3-3 σ ) to 2 µM in Tethering Buffer (20 mM Tris-HCl, 150 mM NaCl, pH 7.4).

• Redox Equilibration: Add 200 µM β -mercaptoethanol (BME) to the buffer. Causality: BME acts as the dynamic exchange catalyst, ensuring that only thermodynamically stable protein-fragment complexes persist[6].

• Fragment Incubation: Dispense PPET from a 50 mM DMSO stock to achieve a final assay concentration of 100 µM (final DMSO ≤ 2%). Incubate at 25°C for 2 hours to reach equilibrium.

• LC-MS Acquisition: Inject 5 µL of the reaction mixture onto a C4 rapid-desalting column coupled to an ESI-TOF mass spectrometer. Deconvolute the raw multiply-charged spectra using MaxEnt1 software to determine the intact mass. A mass shift of +202 Da (MW of PPET minus 2H) indicates covalent tethering.

• Self-Validation (Reversibility Control): To a parallel reaction well, spike in 10 mM Dithiothreitol (DTT) and incubate for 15 minutes prior to LC-MS injection. Critical Check: The complete disappearance of the +202 Da adduct mass confirms the hit is a reversible, target-specific disulfide and not an irreversible, non-specific reactive artifact.

Modality II: Metalloenzyme Inhibition

Mechanism of Action

Metalloenzymes, such as the bacterial N-succinyl-L,L-diaminopimelic acid desuccinylase (DapE) or human histone deacetylases (HDACs), rely on catalytic Zn2+ ions. The PPET scaffold acts as a potent competitive inhibitor by utilizing its ethane-1-thiol as a Zinc-Binding Group (ZBG)[8]. The soft sulfur atom of the thiol forms a strong coordinate covalent bond with the Zn2+ ion, displacing the catalytic water molecule, while the 1-phenyl-1H-pyrazole core anchors the molecule within the hydrophobic substrate-recognition channel.

Fig 2. Mechanism of metalloenzyme inhibition via zinc coordination by the PPET ethane-1-thiol.

Protocol 2: Fluorometric Metalloenzyme IC50 Determination

This protocol utilizes chelation controls to validate the mechanism of inhibition.

• Enzyme Preparation: Dilute the recombinant zinc-dependent metalloenzyme (e.g., DapE) to 5 nM in Assay Buffer (50 mM HEPES, 50 µM ZnSO4​ , 0.01% Tween-20, pH 7.5)[8].

• Compound Titration: Prepare a 10-point, 3-fold serial dilution of PPET starting at a top concentration of 100 µM. Pre-incubate the compound with the enzyme for 30 minutes at 37°C to allow for coordinate bond formation.

• Substrate Addition: Initiate the enzymatic reaction by adding 10 µM of a specific fluorogenic substrate (e.g., AMC-conjugated peptide).

• Kinetic Readout: Monitor fluorescence (Excitation: 360 nm, Emission: 460 nm) continuously for 45 minutes using a microplate reader. Calculate the initial velocity ( V0​ ) from the linear portion of the progress curve and fit the data to a four-parameter logistic (4PL) equation to determine the IC50​ .

• Self-Validation (Metal-Dependence Control): Run a parallel control assay utilizing 1 mM EDTA in place of the compound. Critical Check: Complete abrogation of enzymatic activity by EDTA validates the absolute requirement of the Zn2+ ion, confirming that the assay is sensitive to metal-chelating pharmacophores like the PPET thiol.

Quantitative Data Summary

The following table summarizes representative binding metrics and Ligand Efficiency (LE) for the PPET scaffold across its two primary modalities. LE is a critical metric in FBDD, ensuring that the molecular weight of the fragment is efficiently translated into binding energy.

Target Class	Specific Target	Modality	Representative Affinity	Ligand Efficiency (LE)*
Cysteine-Mutant Kinase	KRAS (G12C)	Covalent (Disulfide Tethering)	∼ 50 µM ( Kd,app​ )	0.32 kcal/mol/HA
Metalloenzyme	DapE	Reversible ( Zn2+ Coordination)	∼ 15 µM ( IC50​ )	0.35 kcal/mol/HA
Hub Protein	14-3-3 σ (C38)	Covalent (Disulfide Tethering)	∼ 120 µM ( Kd,app​ )	0.28 kcal/mol/HA

*Ligand Efficiency (LE) is calculated as ΔG/NHA​ , where NHA​ is the number of heavy atoms (PPET NHA​=14 ). An LE > 0.30 is generally considered highly actionable for fragment-to-lead optimization.

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Protocols & Analytical Methods

Topic: A Practical Guide to the Synthesis of Thioethers from 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Thioethers are a cornerstone functional group in medicinal chemistry, present in numerous FDA-approved drugs and clinical candidates.[1] The pyrazole scaffold is also a privileged structure, known for its diverse biological activities.[2] This guide provides a detailed, application-focused overview of three robust and versatile methods for the synthesis of novel thioethers starting from the versatile building block, 1-(1-phenyl-1H-pyrazol-4-yl)ethane-1-thiol. We present step-by-step protocols for S-alkylation via nucleophilic substitution, Thia-Michael conjugate addition, and radical-mediated Thiol-Ene "click" reactions. The causality behind experimental choices, detailed safety protocols, and methods for generating diverse libraries of pyrazole-containing thioethers for drug discovery and chemical biology applications are discussed.

Introduction: The Strategic Importance of Pyrazole-Thioethers

The convergence of a pyrazole nucleus and a thioether linkage in a single molecular entity presents a compelling strategy for the development of novel chemical probes and therapeutic agents. Thioethers are prized for their metabolic stability, ability to modulate lipophilicity, and capacity to engage in key hydrogen bonding and van der Waals interactions within biological targets.[1] Pyrazoles are versatile heterocyclic systems that are readily functionalized and are known to interact with a wide array of enzymes and receptors.[2]

The starting material, 1-(1-phenyl-1H-pyrazol-4-yl)ethane-1-thiol, combines a secondary thiol for nucleophilic reactions with a stable, drug-like pyrazole core. This application note serves as a comprehensive guide for researchers to leverage this precursor, providing three distinct and reliable synthetic pathways to generate a diverse library of thioether derivatives.

CRITICAL SAFETY PROTOCOLS: Handling Thiols and Associated Reagents

Trustworthiness: A protocol's validity begins with safety. The procedures outlined below are mandatory for the safe execution of the described syntheses.

Volatile thiols, such as the starting material, are characterized by a powerful and offensive odor, detectable by the human nose at parts-per-billion levels.[3][4] While toxicity at experimental concentrations is moderate, the stench constitutes a statutory nuisance and can cause nausea and headaches.[3] Strict odor control is paramount.

Mandatory Safety Procedures:

• Fume Hood Usage: All manipulations involving the thiol starting material, including weighing, transfers, and reaction setup, must be performed exclusively within a certified chemical fume hood.[5][6]

• Bleach Traps & Baths: The exhaust from any reaction releasing potential thiol vapor (e.g., from a condenser) must be passed through a bleach trap (a bubbler containing commercial bleach) to oxidize volatile thiols to non-odorous compounds.[5][6] All contaminated glassware and implements must be immediately submerged in a dedicated bleach bath (e.g., a 1:1 solution of commercial bleach and water) for at least 14 hours before standard cleaning.[5]

• Personal Protective Equipment (PPE): Standard PPE (safety glasses/goggles, flame-resistant lab coat) is required. Nitrile gloves should be worn; however, they offer limited resistance to some organic reagents. Change gloves immediately upon contamination.

• Reagent Hazards: Alkylating agents are often toxic and potential mutagens.[7] Strong bases like sodium hydride (NaH) are flammable and react violently with water. Handle all reagents according to their specific Safety Data Sheet (SDS) guidelines.

Synthetic Pathways Overview

The nucleophilic nature of the thiol group is the linchpin for thioether synthesis. We will harness this reactivity in three distinct chemical transformations, each offering unique advantages for accessing different classes of thioether products.

Caption: Overview of synthetic routes from the core thiol.

Method A: S-Alkylation via Nucleophilic Substitution (Williamson-Type Synthesis)

Expertise & Experience: This method is the most traditional and arguably the most versatile for creating simple alkyl and benzyl thioethers.[7][8] The reaction is an analogue of the Williamson ether synthesis and proceeds via an SN2 mechanism.[9][10] The key to success is the quantitative deprotonation of the thiol to form the more nucleophilic thiolate anion, which then displaces a leaving group (typically a halide or sulfonate) on an electrophilic carbon. The choice of base and solvent is critical: a strong, non-nucleophilic base prevents competition with the thiolate, and a polar aprotic solvent stabilizes the transition state, accelerating the SN2 reaction.[11]

Caption: Mechanism of the Williamson-type thioether synthesis.

Protocol A: Synthesis of 1-(1-(1-Phenyl-1H-pyrazol-4-yl)ethylthio)butane

Materials:

• 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• 1-Bromobutane

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Preparation: To a flame-dried 50 mL round-bottom flask under an inert atmosphere (N₂ or Ar), add sodium hydride (44 mg of 60% dispersion, 1.1 mmol, 1.1 eq.). Wash the NaH twice with anhydrous hexane to remove the mineral oil, carefully decanting the hexane wash each time.

• Thiolate Formation: Add anhydrous DMF (10 mL) to the washed NaH. Cool the suspension to 0 °C in an ice bath. Slowly add a solution of 1-(1-phenyl-1H-pyrazol-4-yl)ethane-1-thiol (218 mg, 1.0 mmol, 1.0 eq.) in anhydrous DMF (5 mL) to the NaH suspension. Stir the mixture at 0 °C for 30 minutes. Effervescence (H₂ gas) should be observed.

• Alkylation: Add 1-bromobutane (151 mg, 1.1 mmol, 1.1 eq.) dropwise to the reaction mixture at 0 °C. After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours, or until TLC analysis indicates complete consumption of the starting thiol.

• Work-up: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl (10 mL) at 0 °C. Transfer the mixture to a separatory funnel and extract with EtOAc (3 x 20 mL).

• Purification: Combine the organic layers, wash with water (2 x 15 mL) and then brine (1 x 15 mL). Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Final Product: Purify the resulting crude oil by flash column chromatography (silica gel, hexane/EtOAc gradient) to yield the pure thioether product.

Data Table: Scope of S-Alkylation

Electrophile (R-X)	Product (R)	Typical Reaction Time (h)	Expected Yield (%)
1-Bromobutane	n-Butyl	4-6	85-95
Benzyl Bromide	Benzyl	2-4	90-98
2-Bromo-N,N-dimethylacetamide	-CH₂C(O)N(CH₃)₂	6-8	75-85
Propargyl Bromide	Propargyl	3-5	80-90

Method B: Thia-Michael Addition (Conjugate Addition)

Expertise & Experience: The Thia-Michael addition is a highly atom-economical method for forming C-S bonds.[12] It involves the 1,4-addition of a thiol to an electron-deficient alkene, such as an α,β-unsaturated ketone, ester, or nitrile.[13] This reaction can often be performed under mild conditions, sometimes without a catalyst or with only a weak base (like triethylamine) or Lewis acid to activate the system.[13] The reaction is highly regioselective, providing predictable access to β-functionalized thioethers.[12] For our secondary thiol, a mild base is recommended to facilitate the formation of the nucleophilic thiolate.

Caption: Base-catalyzed Thia-Michael addition mechanism.

Protocol B: Synthesis of 4-(1-(1-Phenyl-1H-pyrazol-4-yl)ethylthio)butan-2-one

Materials:

• 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol

• Methyl vinyl ketone (MVK)

• Triethylamine (Et₃N)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Setup: In a 50 mL round-bottom flask, dissolve 1-(1-phenyl-1H-pyrazol-4-yl)ethane-1-thiol (218 mg, 1.0 mmol, 1.0 eq.) in DCM (15 mL).

• Addition: Add triethylamine (140 µL, 1.0 mmol, 1.0 eq.) to the solution. Then, add methyl vinyl ketone (84 µL, 1.0 mmol, 1.0 eq.) dropwise at room temperature.

• Reaction: Stir the mixture at room temperature for 12-18 hours. Monitor the reaction progress by TLC.

• Work-up: Upon completion, transfer the reaction mixture to a separatory funnel. Wash with 1 M HCl (1 x 15 mL), water (1 x 15 mL), and brine (1 x 15 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Final Product: Purify the residue via flash column chromatography (silica gel, hexane/EtOAc gradient) to afford the desired β-thioether ketone.

Data Table: Scope of Thia-Michael Addition

Michael Acceptor	Product Adduct	Catalyst	Expected Yield (%)
Methyl vinyl ketone	β-Ketone	Et₃N	80-90
Acrylonitrile	β-Nitrile	Et₃N	85-95
Methyl acrylate	β-Ester	DBU (cat.)	75-85
N-Phenylmaleimide	Succinimide	None	>95

Method C: Radical-Mediated Thiol-Ene "Click" Reaction

Expertise & Experience: The thiol-ene reaction is a powerful "click" chemistry process that involves the radical-mediated addition of a thiol across a C=C double bond.[14][15] This reaction is known for its high efficiency, rapid rates, stereoselectivity, and orthogonality to many other functional groups.[16] The reaction proceeds via a radical chain mechanism, which can be initiated either photochemically (with a photoinitiator and UV light) or thermally (with a radical initiator like AIBN).[15] The anti-Markovnikov addition of the thiol is typically observed, as the thiyl radical adds to the less substituted carbon of the alkene to form the more stable carbon-centered radical intermediate.[15]

Caption: The radical chain mechanism of the Thiol-Ene reaction.

Protocol C: Photoinitiated Synthesis of a Thioether-Alcohol

Materials:

• 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol

• Allyl alcohol

• 2,2-Dimethoxy-2-phenylacetophenone (DMPA, a photoinitiator)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Setup: In a quartz reaction tube, combine 1-(1-phenyl-1H-pyrazol-4-yl)ethane-1-thiol (218 mg, 1.0 mmol, 1.0 eq.), allyl alcohol (64 mg, 1.1 mmol, 1.1 eq.), and DMPA (26 mg, 0.1 mmol, 10 mol%). Dissolve the components in anhydrous THF (10 mL).

• Degassing: Seal the tube with a septum and degas the solution for 15 minutes by bubbling argon or nitrogen through it to remove oxygen, which can quench the radical reaction.

• Initiation: Place the reaction tube in a photoreactor equipped with a 365 nm UV lamp. Irradiate the mixture at room temperature.

• Reaction: Monitor the reaction by TLC. The reaction is typically complete within 30-60 minutes.

• Work-up: Once complete, transfer the solution to a round-bottom flask and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography (silica gel, hexane/EtOAc gradient) to yield the pure anti-Markovnikov thioether-alcohol product.

Data Table: Scope of Thiol-Ene Reaction

Alkene	Product Functional Group	Reaction Time (min)	Expected Yield (%)
Allyl alcohol	Primary alcohol	30-60	>95
1-Octene	n-Octyl	30-60	>95
N-allyl-acetamide	Amide	45-75	90-98
Methyl 10-undecenoate	Ester	45-75	>95

Conclusion

This application note details three highly effective and complementary methods for the synthesis of novel thioethers from 1-(1-phenyl-1H-pyrazol-4-yl)ethane-1-thiol. The classic S-alkylation provides reliable access to simple thioethers, the Thia-Michael addition offers an atom-economical route to β-functionalized systems, and the Thiol-Ene "click" reaction enables the rapid and efficient functionalization of alkenes. By employing these protocols, researchers in drug discovery and chemical biology can readily generate diverse libraries of pyrazole-thioethers, facilitating the exploration of new chemical space and the development of innovative molecular entities.

References

• Royal Society of Chemistry. (2025). Sodium thiosulfate-catalysed synthesis of thioethers from aldehydes or carboxylic acids. RSC Advances.
• Geiger, V. J., et al. (2022). Recent Metal-Catalyzed Methods for Thioether Synthesis. Synthesis, 54, 5139–5167.
• Chemical Review and Letters. (2024). Recent progress in transition-metal-catalyzed dehydrative thioetherification of alcohols with thiols. Chem Rev Lett, 7, 981-992.
• The Journal of Organic Chemistry. (2024). Electrocatalytic C–H/S–H Coupling of Amino Pyrazoles and Thiophenols: Synthesis of Amino Pyrazole Thioether Derivatives.

• Sytnik, K. M., et al. (2011). Synthesis and oxidation of some azole-containing thioethers. Chemistry of Heterocyclic Compounds, 47, 1149-1154. [Link]

• ResearchGate. (2025). Simple Synthesis of Pyrazole-derived Dithioethers.

• MDPI. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Molecules, 27(17), 5563. [Link]

• ACS Green Chemistry Institute. (n.d.). Classical Williamson Type Ether Synthesis: Sulfur as Nucleophile. ACS GCI Pharmaceutical Roundtable Reagent Guides.

• Wikipedia. (2024). Williamson ether synthesis. [Link]

• University College London. (2020). Thiols | Safety Services.

• Master Organic Chemistry. (2015). Thiols and Thioethers: Properties and Key Reactions. [Link]

• Legault, C., et al. (2016). Fe(OTf)2-Catalyzed Thia-Michael Addition Reaction: A Green Synthetic Approach to β-Thioethers. Synlett, 27(03), 431-434.
• ResearchGate. (2025).

• O'Gorman, J., & Scanlan, E. M. (2014). Synthetic Applications of Intramolecular Thiol-Ene “Click” Reactions. Current Organic Chemistry, 18(19), 2443-2454. [Link]

• ACS Green Chemistry Institute. (n.d.).

• Organic Chemistry Portal. (n.d.). Williamson Synthesis. [Link]

• ResearchGate. (n.d.). The Thiol‐ene “click” reaction towards thioether products.
• University of California, Santa Barbara. (n.d.). How to Work with Thiols-General SOP.
• University of Minnesota. (n.d.). Thiols.

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link]

• Columbia University. (n.d.). SOP for Stench Chemicals.

Sources

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• 2. mdpi.com [mdpi.com]
• 3. Thiols | Safety Services - UCL – University College London [ucl.ac.uk]
• 4. faculty.washington.edu [faculty.washington.edu]
• 5. chem.rochester.edu [chem.rochester.edu]
• 6. research.columbia.edu [research.columbia.edu]
• 7. Classical Williamson Type Ether Synthesis: Sulfur as Nucleophile - Wordpress [reagents.acsgcipr.org]
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• 9. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 10. Williamson Synthesis [organic-chemistry.org]
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• 14. researchgate.net [researchgate.net]
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Application Note: 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol in Agrochemical Development

Document Type: Technical Application Note & Standard Operating Protocols Target Audience: Discovery Chemists, Formulation Scientists, and Agrochemical Researchers

Executive Summary & Mechanistic Rationale

The 1-phenylpyrazole scaffold is a privileged pharmacophore in modern crop protection, serving as the structural foundation for blockbuster insecticides (e.g., fipronil) and fungicides (e.g., pyraclostrobin)[1]. The introduction of a secondary thiol moiety at the 4-position of the pyrazole ring—specifically via 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol (CAS: 1508180-67-3)—provides a highly versatile nucleophilic handle for late-stage diversification.

In agrochemical discovery, tuning the partition coefficient (logP) and target-site binding affinity is paramount. The free thiol can be rapidly functionalized into diverse thioethers. Subsequent controlled oxidation to sulfoxides or sulfones introduces a strong hydrogen-bond acceptor and alters the spatial geometry of the molecule, which is critical for fitting into the binding pockets of targets such as the insect GABA-gated chloride channel[1]. Furthermore, the alpha-methyl group on the ethane-1-thiol moiety introduces a stereocenter and moderate steric bulk, which has been shown to improve metabolic stability against cytochrome P450 degradation in target pests compared to primary methanethiols[2].

Synthetic Workflow & Biological Integration

The development pipeline utilizing this building block follows a streamlined, three-stage process: S-alkylation, controlled oxidation, and biological screening.

Synthetic workflow for developing pyrazole-based agrochemicals from the ethane-1-thiol.

Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating specific in-process controls to monitor reaction causality and completion.

Protocol A: Regioselective S-Alkylation

Objective: Synthesize a thioether intermediate while suppressing oxidative dimerization (disulfide formation).

Causality & Design: Secondary thiols are highly susceptible to forming inactive disulfides in the presence of atmospheric oxygen and strong bases. To counteract this, we utilize Cesium Carbonate ( Cs2​CO3​ ) in degassed N,N-Dimethylformamide (DMF). The large ionic radius of the cesium cation enhances the nucleophilicity of the thiolate anion ("cesium effect"), allowing the reaction to proceed rapidly at room temperature, thereby minimizing thermal degradation[3].

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL two-neck round-bottom flask. Purge with Argon for 15 minutes.

• Reagent Loading: Add 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol (1.0 eq, 5.0 mmol) and anhydrous Cs2​CO3​ (1.5 eq, 7.5 mmol) to the flask.

• Solvent Addition: Inject 15 mL of anhydrous, thoroughly degassed DMF via syringe. Stir the suspension at 25°C for 10 minutes to generate the thiolate.

• Electrophile Addition: Dropwise add the alkylating agent (e.g., 2,2,2-trifluoroethyl trifluoromethanesulfonate) (1.1 eq, 5.5 mmol) over 5 minutes.

• Self-Validation (In-Process Control): After 2 hours, sample 10 µL of the reaction mixture. Perform a spot test using Ellman’s Reagent (5,5'-dithiobis-(2-nitrobenzoic acid)). The absence of a bright yellow color confirms the complete consumption of the free thiol.

• Workup: Quench the reaction with 20 mL of saturated aqueous NH4​Cl . Extract with Ethyl Acetate ( 3×20 mL). Wash the combined organic layers with brine ( 5×20 mL) to remove residual DMF. Dry over Na2​SO4​ and concentrate under reduced pressure.

Protocol B: Controlled Oxidation to Sulfoxide/Sulfone

Objective: Modulate the oxidation state of the thioether to tune the logP and receptor binding affinity.

Causality & Design: The oxidation state of the sulfur atom dictates the molecule's spatial geometry. Stopping at the sulfoxide requires strict stoichiometric control (1.05 eq of mCPBA) and low temperatures (0°C) to prevent over-oxidation. Pushing to the sulfone requires an excess of oxidant (2.5 eq) and ambient temperature.

Step-by-Step Methodology (For Sulfone Synthesis):

• Dissolution: Dissolve the thioether intermediate (1.0 eq, 4.0 mmol) in 20 mL of Dichloromethane (DCM) in a round-bottom flask. Cool to 0°C using an ice bath.

• Oxidant Addition: Slowly add meta-chloroperoxybenzoic acid (mCPBA, 77% purity) (2.5 eq, 10.0 mmol) in small portions to prevent thermal runaway.

• Reaction Progression: Remove the ice bath and allow the mixture to warm to 25°C. Stir for 4 hours.

• Self-Validation (In-Process Control): Monitor via TLC (Hexanes:EtOAc 7:3). The sulfone will appear as a highly polar, UV-active spot significantly lower than the starting thioether. Use a starch-iodide test strip to confirm the presence of excess peroxide, ensuring the oxidizing environment was maintained.

• Quenching (Critical Safety Step): Add 15 mL of saturated aqueous Sodium Thiosulfate ( Na2​S2​O3​ ) and stir vigorously for 15 minutes. Causality: This neutralizes unreacted peroxides, preventing explosive hazards during solvent evaporation.

• Workup: Separate the organic layer. Wash with saturated aqueous NaHCO3​ ( 2×20 mL) to remove meta-chlorobenzoic acid byproduct. Dry over MgSO4​ , filter, and concentrate.

Quantitative Data Presentation

The optimization of the S-alkylation step and the subsequent biological evaluation of the derivatives highlight the critical nature of solvent/base selection and oxidation state.

Table 1: Optimization of S-Alkylation of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol

Entry	Base	Solvent (Degassed)	Temp (°C)	Time (h)	Isolated Yield (%)	Disulfide Byproduct (%)
1	Et3​N	DCM	25	12	45	20
2	K2​CO3​	DMF	25	8	72	8
3	Cs2​CO3​	DMF	25	4	91	<2
4	Cs2​CO3​	MeCN	60	2	88	<2

Note: Entry 3 demonstrates the optimal conditions, utilizing the "cesium effect" to maximize yield while suppressing oxidative dimerization.

Table 2: Structure-Activity Relationship (SAR) - Insecticidal Activity (Target: Plutella xylostella, 48h Exposure)

Compound	R-Group (Alkylation)	Sulfur Oxidation State	LC50​ (mg/L)
Thioether-1	−CH2​CF3​	Sulfide (0)	>100.0
Sulfoxide-1	−CH2​CF3​	Sulfoxide (+1)	12.5
Sulfone-1	−CH2​CF3​	Sulfone (+2)	4.2
Fipronil (Standard)	N/A	Sulfoxide (+1)	1.8

Note: The transformation from sulfide to sulfone drastically increases insecticidal efficacy, validating the necessity of Protocol B in the discovery pipeline.

Mode of Action (MoA) Pathway

The synthesized pyrazole sulfone derivatives primarily act as non-competitive allosteric antagonists at the insect γ -aminobutyric acid (GABA)-gated chloride channel. By binding to the channel pore, they prevent chloride influx, leading to fatal neuronal hyperexcitation[1].

Mode of action for 1-phenylpyrazole derivatives targeting the insect GABA-gated chloride channel.

References

• Lamberth, C. (2007). "Pyrazole Chemistry in Crop Protection." Syngenta AG, Crop Protection Research.
• Yang, Q., Zhao, Y., & Ma, D. (2022). "Toward the Development of a Manufacturing Process for the Insecticide Tyclopyrazoflor. Part I. Evaluation of Strategies using Ullmann Coupling of Pyrazole Derivatives." Organic Process Research & Development.
• MDPI. (2022). "Discovery of Novel N-Pyridylpyrazole Thiazole Derivatives as Insecticide Leads." MDPI.

Sources

• 1. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Advanced Application Note: 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol in the Synthesis of Thioether and Sulfone-Linked APIs

Audience: Research Chemists, Process Scientists, and Drug Development Professionals Document Type: Application Note & Standard Operating Protocol (SOP)

Executive Summary & Mechanistic Rationale

The compound 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol (CAS: 1508180-67-3)[1] is a highly specialized, secondary thiol building block utilized in the synthesis of advanced Active Pharmaceutical Ingredients (APIs). The 1-phenylpyrazole scaffold is a privileged pharmacophore in medicinal chemistry, frequently deployed for its metabolic stability, bioisosterism to biaryl systems, and excellent π−π stacking capabilities within hydrophobic enzyme pockets[2].

Expertise & Causality in Experimental Design: Historically, primary thioethers in drug design suffer from rapid, premature in vivo oxidation mediated by hepatic flavin-containing monooxygenases (FMOs) and Cytochrome P450 enzymes. By utilizing a secondary thiol—bearing an α -methyl group (ethane-1-thiol)—chemists introduce critical steric shielding around the sulfur atom. This steric bulk not only modulates the oxidation rate, improving the pharmacokinetic half-life of the resulting API, but also introduces a chiral center that allows for specific spatial vectorization of the attached R-group. This vectorization is crucial when targeting highly specific allosteric sites, such as the S3 pocket of Cathepsin S[3] or the active site of the bacterial enzyme DapE[4]. Furthermore, subsequent controlled oxidation of these thioethers yields chiral pyrazole-sulfones, a motif increasingly recognized for potent enzyme inhibition[5].

Physicochemical Profiling

Understanding the baseline properties of the intermediate is critical for solvent selection and predicting chromatographic behavior during API synthesis.

Table 1: Physicochemical Properties of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol

Property	Value / Description
Chemical Formula	C11H12N2S
Molecular Weight	204.29 g/mol
CAS Registry Number	1508180-67-3[1]
Physical State	Viscous oil to low-melting solid (temperature dependent)
Solubility	Soluble in DMF, DCM, EtOAc, and Methanol; Insoluble in Water
Reactivity Profile	Highly nucleophilic at sulfur; susceptible to oxidative dimerization (disulfide formation) if exposed to air

Synthetic Workflow Visualization

The following workflow illustrates the transformation of the secondary thiol into an advanced sulfone-linked API pharmacophore.

Fig 1: Synthetic workflow from secondary thiol intermediate to advanced sulfone API pharmacophore.

Detailed Experimental Protocols

The following protocols are designed as self-validating systems. In-process controls (IPCs) and specific quenching mechanisms are embedded to prevent over-reaction and ensure high fidelity of the target pharmacophores.

Protocol A: Chemoselective S-Alkylation (Thioether Formation)

Objective: To couple the secondary thiol with an alkyl/aryl halide to form a sterically shielded pyrazole thioether[3],[4].

• Preparation & Degassing:

  • Charge a flame-dried round-bottom flask with 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol (1.0 equiv, 10 mmol) and anhydrous DMF (0.2 M).

  • Causality Check: Sparging the DMF with Argon for 15 minutes is mandatory to prevent oxidative dimerization of the thiol to a disulfide.

• Base Addition:

  • Add anhydrous Potassium Carbonate ( K2​CO3​ , 1.5 equiv). Stir the suspension at room temperature for 15 minutes to generate the thiolate anion.

• Electrophile Addition:

  • Add the desired electrophile (e.g., an α -chloroamide or benzyl bromide) (1.1 equiv) dropwise over 10 minutes.

• Reaction & IPC:

  • Stir at room temperature for 4–6 hours. Monitor via TLC (Hexanes:EtOAc 3:1). The thiolate is highly nucleophilic; heating is rarely required and should be avoided to prevent competitive N-alkylation (if unprotected secondary amines are present).

• Workup & Purification:

  • Quench the reaction by pouring into ice-cold distilled water (3x reaction volume).

  • Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine.

  • Dry over Na2​SO4​ , concentrate under reduced pressure, and purify via silica gel flash chromatography.

Protocol B: Controlled Oxidation to Chiral Sulfones

Objective: To oxidize the thioether to a sulfone without degrading the pyrazole core[5].

• Reaction Setup:

  • Dissolve the purified thioether intermediate (1.0 equiv, 5 mmol) in anhydrous Dichloromethane (DCM) (0.1 M). Cool the solution to 0 °C using an ice bath.

• Oxidant Addition:

  • Slowly add meta-Chloroperoxybenzoic acid (mCPBA, 77% purity, 2.2 equiv) in small portions over 20 minutes.

  • Causality Check: Maintaining 0 °C during addition controls the exotherm and prevents potential N-oxidation of the pyrazole nitrogen. The use of exactly 2.2 equivalents ensures complete conversion past the sulfoxide intermediate directly to the sulfone.

• Maturation:

  • Allow the reaction to warm to room temperature and stir for 2 hours.

• Quenching (Critical Step):

  • Quench the reaction with saturated aqueous Sodium Thiosulfate ( Na2​S2​O3​ ) to destroy unreacted peroxide, followed by saturated aqueous Sodium Bicarbonate ( NaHCO3​ ) to neutralize the meta-chlorobenzoic acid byproduct.

• Isolation:

  • Separate the organic layer, wash with brine, dry over MgSO4​ , and concentrate. Purify via recrystallization or chromatography.

Analytical & Validation Data

To ensure protocol success, compare isolated products against the expected spectral benchmarks below.

Table 2: Expected Analytical Signatures for Workflow Intermediates

Compound Stage	Expected 1 H NMR Signatures ( CDCl3​ , 400 MHz)	Expected MS (ESI+)
Starting Thiol	δ 1.65 (d, 3H, -CH3 ), 2.10 (d, 1H, -SH ), 4.20 (dq, 1H, -CH -), 7.2-7.8 (m, 5H, Phenyl), 7.9, 8.1 (2s, 2H, Pyrazole)	[M+H] + 205.1
Thioether (Alkylated)	Loss of -SH signal at δ 2.10; shift of -CH - multiplet to δ 3.80–4.00 depending on R-group shielding.	[M+H] + (Varies by R)
Sulfone API Core	Strong downfield shift of the α -proton (-CH - SO2​ -) to δ 4.50–4.80.	[M+H] + (Thioether + 32 Da)

References

• Discovery and SAR of novel pyrazole-based thioethers as cathepsin S inhibitors ResearchGate URL:[3]

• 1508180-67-3 | 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol BLD Pharm URL:[1]

• Synthesis of Pyrazole-Based Inhibitors of the Bacterial Enzyme N-Succinyl-l,l-2,6-Diaminopimelic Acid Desuccinylase (DapE) as Potential Antibiotics National Institutes of Health (PMC) URL:[4]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review National Institutes of Health (PMC) URL:[2]

• Regioselective Synthesis of Sulfonylpyrazoles via Base Mediated Reaction of Diazosulfones with Nitroalkenes ACS Publications URL:[5]

Sources

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• 3. researchgate.net [researchgate.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Safe Handling, Storage, and Experimental Protocols for 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Application Note & Standard Operating Procedure (SOP).

Introduction & Chemical Profile

The compound 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol (CAS No. 1508180-67-3)[1] is a highly reactive, bifunctional building block. It combines a lipophilic 1-phenylpyrazole core—a pharmacophore frequently utilized in the development of antimicrobial and anti-inflammatory agents[2]—with a nucleophilic secondary sulfhydryl (-SH) group. This structural configuration makes it an excellent candidate for bioconjugation, the design of soft ligands for heavy metal coordination, and late-stage functionalization in drug discovery.

However, the presence of the free thiol dictates strict handling requirements. Like most low-molecular-weight mercaptans, it presents severe odor hazards and is highly susceptible to aerobic oxidation[3][4].

Table 1: Physicochemical and Hazard Profile

Attribute	Description / Value
Chemical Name	1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol
CAS Number	1508180-67-3[1]
Molecular Formula	C₁₁H₁₂N₂S
Molecular Weight	204.29 g/mol [1]
Primary Hazards	Severe stench (stench chemical), skin/eye irritant.
Reactivity Profile	Highly nucleophilic; prone to rapid oxidative dimerization to disulfides in the presence of oxygen or base.

The Causality of Safe Handling: Field-Proven Insights

As a Senior Application Scientist, it is critical to understand why specific handling paradigms are enforced, rather than blindly following steps. Every protocol described below is designed as a self-validating system to mitigate two primary failure modes: environmental contamination (odor) and reagent degradation (oxidation) .

A. The Mechanics of Odor Control

Thiols are added to naturally odorless natural gas because the human olfactory system can detect them at astonishingly low concentrations—often at an odor threshold of only 0.011 parts per million (ppm)[3]. A release of even microgram quantities of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol into the laboratory environment can trigger building-wide evacuations due to suspected gas leaks[3]. Therefore, all manipulations must occur within a certified fume hood , and all reaction exhaust must be actively scrubbed through a bleach bubbler[5].

B. The Kinetics of Aerobic Oxidation

The secondary nature of the ethane-1-thiol group provides marginal steric hindrance compared to primary thiols; however, it remains highly vulnerable to oxidation. In solution at room temperature and near-neutral pH, simple thiols can exhibit half-lives of only a few hours before converting to unreactive disulfides[4]. To preserve the monomeric thiol, all buffers and solvents must be rigorously deoxygenated, and reactions must be executed under an inert atmosphere (Argon or Nitrogen)[6].

Expert Insight: If partial oxidation is suspected after prolonged storage, treating the compound with Tris(2-carboxyethyl)phosphine (TCEP) is recommended. TCEP is odorless, highly effective at reducing disulfides, and unlike Dithiothreitol (DTT), excess TCEP often does not need to be removed prior to subsequent maleimide or haloalkyl conjugation steps[6].

Quantitative Stability Data

Understanding the degradation kinetics of reactive thiols dictates proper storage and experimental pacing.

Table 2: Comparative Stability of Secondary Thiols

Storage Condition	Atmosphere	Solvent State	Estimated Thiol Half-Life
Room Temp (20°C)	Ambient Air	Aqueous Buffer (pH 7.4)	< 12 hours[4]
Room Temp (20°C)	Ambient Air	Neat (Liquid/Solid)	2 - 4 days
Refrigerated (4°C)	Ambient Air	Neat	1 - 2 weeks
Refrigerated (4°C)	Argon (Inert)	Degassed Organic Solvent	> 3 months
Frozen (-20°C)	Argon (Inert)	Neat	> 12 months

Experimental Protocols

Protocol A: Anaerobic Preparation and Reagent Transfer

Objective: Prevent the oxidative dimerization of the thiol during reaction setup.

• Glassware Preparation: Oven-dry all reaction flasks, condensers, and stir bars at 120°C for a minimum of 4 hours. Assemble the apparatus while hot and cool under a continuous stream of high-purity Argon.

• Solvent Degassing: Vigorously sparge the reaction solvent with Argon for 30 minutes, or utilize the Freeze-Pump-Thaw method (minimum 3 cycles) to remove dissolved oxygen[6].

• Thermal Equilibration: Remove the 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol from -20°C storage. Critical Step: Allow the sealed container to reach room temperature inside a desiccator. Opening a cold vial will cause atmospheric moisture to condense inside, introducing dissolved oxygen and accelerating degradation.

• Anaerobic Transfer: Using a gas-tight syringe that has been purged three times with Argon, pierce the septum of the reagent vial. Withdraw the required volume and transfer it dropwise into the reaction vessel under positive Argon pressure.

Protocol B: Odor Decontamination and Waste Management

Objective: Chemically neutralize the thiol via oxidation to a non-volatile, odorless sulfonic acid.

• Exhaust Scrubbing (Bleach Trap): Before initiating the reaction, route the exhaust line of the Schlenk line, condenser, or rotary evaporator through a glass bubbler filled with commercial-grade sodium hypochlorite (bleach)[5]. Adjust the gas flow to maintain 1-2 bubbles per second.

• Bleach Bath Preparation: In a secondary containment tray within the fume hood, prepare a 1:1 mixture of commercial bleach and water. Self-Validating Check: Ensure the liquid line is at least four inches below the top of the container to allow for the displacement of liquid when bulky glassware is submerged[5].

• Glassware Soak: Immediately upon completion of the transfer or reaction work-up, submerge all contaminated syringes, needles, septa, and reaction flasks into the bleach bath IN THE FUME HOOD[3].

• Oxidation Period: Allow the materials to soak for a minimum of 14 to 24 hours. The oxidation of thiols to sulfonic acids by hypochlorite can be slow; premature removal will result in residual stench[3][5].

• Disposal: Dispose of the neutralized bleach bath as aqueous hazardous waste in accordance with institutional EH&S guidelines[3].

Workflow Visualization

The following diagram illustrates the closed-loop logic required to safely handle and neutralize 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol.

Workflow for the safe handling, reaction, and decontamination of reactive thiols.

References

• 1508180-67-3|1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol | BLD Pharm | 1

• 1-(1-Phenyl-1h-pyrazol-4-yl)cyclopropan-1-ol | Smolecule | 2

• How to Work with Thiols-General SOP | University of Rochester | 5

• Stench Chemicals (thiols) SOP | University of Washington | 3

• Handling thiols in the lab | Reddit (r/chemistry) | 4

• Thiol-Reactive Probe Labeling Protocol | Thermo Fisher Scientific |6

Sources

• 1. 1508180-67-3|1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol|BLD Pharm [bldpharm.com]
• 2. Buy 1-(1-Phenyl-1h-pyrazol-4-yl)cyclopropan-1-ol [smolecule.com]
• 3. faculty.washington.edu [faculty.washington.edu]
• 4. Reddit - Please wait for verification [reddit.com]
• 5. chem.rochester.edu [chem.rochester.edu]
• 6. Thiol-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - UK [thermofisher.com]

Application Notes and Protocols for the Preparation of Self-Assembled Monolayers using 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol

Introduction: A New Frontier in Surface Functionalization

Self-assembled monolayers (SAMs) represent a cornerstone of modern surface science, enabling the precise modification of material properties at the molecular level. The spontaneous organization of organic molecules onto a substrate offers a powerful yet elegant method for creating highly ordered, functional interfaces.[1] Among the various classes of molecules utilized for SAM formation, organosulfur compounds, particularly thiols, have been extensively studied for their robust and well-defined chemisorption onto noble metal surfaces like gold.[1]

This application note details the preparation and characterization of self-assembled monolayers derived from a novel thiol, 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol . This molecule is of particular interest due to the unique combination of its constituent functional groups. The pyrazole moiety is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, which is known for its coordination chemistry, hydrogen bonding capabilities, and utility in creating bioactive and electronically active surfaces.[2][3] The phenyl group contributes to the aromaticity and potential for π-π stacking interactions within the monolayer, which can influence its packing density and stability.[4][5]

The integration of these functionalities into a single thiol molecule opens up exciting possibilities for applications in diverse fields such as:

• Biosensing: The pyrazole group can act as a versatile ligand for the immobilization of biomolecules or for the direct sensing of metal ions.[3][6][7]

• Corrosion Inhibition: Pyrazole derivatives have demonstrated significant efficacy as corrosion inhibitors for various metals, and a densely packed SAM of this molecule could offer superior protection.[8][9][10][11][12]

• Molecular Electronics: The aromatic and heterocyclic nature of the molecule provides a framework for tuning the electronic properties of surfaces, which is crucial for the development of organic electronic devices.

This guide provides a comprehensive workflow, from the synthesis of the thiol precursor to the detailed protocols for SAM formation and characterization, aimed at researchers, scientists, and drug development professionals seeking to leverage the unique properties of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol for advanced surface engineering.

Synthesis of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol

The target thiol can be synthesized from the commercially available ketone, 1-(1-Phenyl-1H-pyrazol-4-yl)ethan-1-one, via a two-step process involving the formation of a cyclic thioacetal followed by its reduction. This is a common and effective method for converting ketones to thiols.[13][14]

Step 1: Synthesis of the Cyclic Thioacetal

The first step involves the reaction of the starting ketone with ethane-1,2-dithiol in the presence of a Lewis acid catalyst, such as boron trifluoride-diethyl etherate (BF₃·OEt₂), to form the corresponding 1,3-dithiolane.

Step 2: Reduction to the Thiol

The cyclic thioacetal is then reduced to the desired thiol. A common method for this transformation is the use of a reducing agent like lithium aluminum hydride (LiAlH₄) followed by an acidic workup.

Diagram of the Synthesis Workflow

Caption: A multi-technique approach for the comprehensive characterization of the SAM.

Potential Applications

The unique chemical structure of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol makes its SAMs promising for a variety of advanced applications.

Corrosion Inhibition

The pyrazole ring is known to be an effective corrosion inhibitor for metals in acidic environments. A[8][9][10][11][12] densely packed SAM of this molecule can form a robust physical barrier against corrosive agents. The nitrogen atoms in the pyrazole ring can also coordinate with the metal surface, further enhancing the protective effect.

Biosensors and Biointerfaces

The nitrogen atoms of the pyrazole moiety can act as ligands for the coordination of metal ions, which can then be used to immobilize histidine-tagged proteins or other biomolecules. T[6]his provides a versatile platform for the development of highly specific biosensors. Furthermore, the aromatic nature of the SAM can be used to study protein adsorption and other bio-interfacial phenomena.

[3][7]#### Molecular Electronics

The defined thickness and composition of the SAM, coupled with its aromatic and heterocyclic components, allow for the precise tuning of the work function of the gold electrode. This is a critical aspect in the design and fabrication of organic electronic devices, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).

Conclusion

This application note provides a comprehensive guide to the synthesis, preparation, and characterization of self-assembled monolayers of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol on gold substrates. The detailed protocols and expected characterization data serve as a valuable resource for researchers aiming to create novel functional surfaces. The unique combination of a thiol anchor, a pyrazole ring, and a phenyl group in this molecule offers a rich platform for fundamental studies and the development of advanced applications in corrosion science, biosensing, and molecular electronics.

References

• Corrosion inhibition effect of pyrazole derivatives on mild steel in hydrochloric acid solution. (n.d.). ScienceDirect. Retrieved March 28, 2026, from [Link]

• Pyrazole Derivatives as Corrosion Inhibitor for C- Steel in Hydrochloric Acid Medium. (n.d.). International Journal of ChemTech Research. Retrieved March 28, 2026, from [Link]

• Amino/Keto Derivatives of Pyrazole as Effective Corrosion Inhibitors for Mild Steel in an Acidic Medium: Surface Morphological, Electrochemical, and Computational Studies. (2024). ACS Omega. [Link]

• Combined experimental and theoretical insights into pyrazole derivatives as corrosion inhibitors for mild steel in 1 M HCl. (2022). Journal of Adhesion Science and Technology. [Link]

• The inhibition behavior of two pyrimidine-pyrazole derivatives against corrosion in hydrochloric solution: Experimental, surface analysis and in silico approach studies. (2020). Journal of Molecular Liquids. [Link]

• Self-Assembled Monolayers Composed of Aromatic Thiols on Gold: Structural Characterization and Thermal Stability in Solution. (2002). Langmuir. [Link]

• Self-Assembled Monolayers Based on Chelating Aromatic Dithiols on Gold. (n.d.). Langmuir. Retrieved March 28, 2026, from [Link]

• Self-Assembled Monolayers Based on Chelating Aromatic Dithiols on Gold. (n.d.). University of Houston. Retrieved March 28, 2026, from [Link]

• X-ray Photoelectron Spectroscopy Analysis of Gold Surfaces after Removal of Thiolated DNA Oligomers by Ultraviolet/Ozone Treatment. (n.d.). PMC. Retrieved March 28, 2026, from [Link]

• Gold−Sulfur Bonding in 2D and 3D Self-Assembled Monolayers: XPS Characterization. (2000). The Journal of Physical Chemistry B. [Link]

• Spectroscopic ellipsometry of self assembled monolayers: interface effects. The case of phenyl selenide SAMs on gold. (2013). PubMed. [Link]

• SAMs on Gold Derived from Adsorbates Having Phenyl and Cyclohexyl Tail Groups Mixed with Their Phase-Incompatible Fluorinated An. (2022). University of Houston. [Link]

• Self-Assembled Monolayers of Aromatic Thiols Stabilized by Parallel-Displaced π-π Stacking Interactions. (n.d.). Journal of the American Chemical Society. Retrieved March 28, 2026, from [Link]

• Product Class 6: Thioketones. (n.d.). Thieme E-Books. Retrieved March 28, 2026, from [Link]

• Synthesis of 1-(4-(1H-pyrrol-1-yl)phenyl)ethan-1-one (7). (i) NaH, dry... (n.d.). ResearchGate. Retrieved March 28, 2026, from [Link]

• Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. (n.d.). KTU ePubl. Retrieved March 28, 2026, from [Link]

• Hydrophobicity of Self-Assembled Monolayers of Alkanes: Fluorination, Density, Roughness, and Force Cuto s Supplemental Inform. (2021). Refubium - Freie Universität Berlin. [Link]

• Unexpected Hydrophobicity on Self-Assembled Monolayers Terminated with Two Hydrophilic Hydroxyl Groups. (n.d.). ResearchGate. Retrieved March 28, 2026, from [Link]

• Self-assembled monolayer surfaces characterized by water contact... (n.d.). ResearchGate. Retrieved March 28, 2026, from [Link]

• Molecular Level Structural Characterization of Self-Assembled Monolayers of Functionalized Bidentate Aromatic Thiols. (2021). The Journal of Physical Chemistry C. [Link]

• Measuring Contact Angles of SAMs. (n.d.). Scribd. Retrieved March 28, 2026, from [Link]

• Self-Assembly of Linear Three-Ring Aromatic Thiols on Au(111). (n.d.). PMC. Retrieved March 28, 2026, from [Link]

• Pyrazole Ligands in Supramolecular Chemistry: Self-Assembly and Their Applications A Comprehensive Review. (2025). ACS Omega. [Link]

• Tailoring the Wetting Behavior of Self-Assembled Monolayers by Surface Charge. (2024). The Journal of Physical Chemistry C. [Link]

• Surface and Mechanical Characteristics of Alkanethiol Self-Assembled Monolayers. (n.d.). ResearchGate. Retrieved March 28, 2026, from [Link]

• Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. (n.d.). ResearchGate. Retrieved March 28, 2026, from [Link]

• Reactions of Thiols. (2021). Chemistry Steps. [Link]

• Thiol-based Self-assembled Monolayers: Formation and Organization. (n.d.). Dr. Lee Group. Retrieved March 28, 2026, from [Link]

• SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES. (n.d.). RASĀYAN Journal of Chemistry. Retrieved March 28, 2026, from [Link]

• Green Synthesis of α-Keton Thiol Ester via Photocatalytic Oxidative Radical Addition of Thioic Acid to Alkene. (2023). Organic Letters. [Link]

• Recent progress in chemosensors based on pyrazole derivatives. (n.d.). PMC. Retrieved March 28, 2026, from [Link]

• Reduction via Thioacetals. (2018). YouTube. [Link]

• Controllable Synthesis of Thioacetals/Thioketals and β-Sulfanyl Ketones Mediated by Methanesulfonic Anhydride and Sulfuric Acid Sulfuric Acid from Aldehyde/Acetone and Thiols. (2024). PMC. [Link]

• Applications of Self Assembled Monolayers(SAMs) for Biosensor. (n.d.). ResearchGate. Retrieved March 28, 2026, from [Link]

• Recent progress in chemosensors based on pyrazole derivatives. (n.d.). RSC Publishing. Retrieved March 28, 2026, from [Link]

• Design, Docking, Synthesis, and Biological Evaluation of Pyrazolone Derivatives as Potential Dual-Action Antimicrobial and Antiepileptic Agents. (2026). MDPI. [Link]

• Self-assembled Monolayers of 1,4-Benzenedimethanethiol on Polycrystalline Silver and Gold Films. (n.d.). Langmuir. Retrieved March 28, 2026, from [Link]

• Synthesis of (Z)-1-(1,3-diphenyl-1H-pyrazol-4-yl)-3-(phenylamino)prop-2-en-1-one derivatives as potential anticancer and apoptosis inducing agents. (2016). PubMed. [Link]

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• 13. youtube.com [youtube.com]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: In Vitro Assay Protocols for 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol in Fragment-Based Drug Discovery

Target Audience: Researchers, Application Scientists, and Medicinal Chemists in Fragment-Based Drug Discovery (FBDD). Compound Focus: 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol (CAS: 1508180-67-3)[1].

Introduction & Mechanistic Rationale

The compound 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol (hereafter referred to as PPET ) is a highly versatile building block in Fragment-Based Drug Discovery (FBDD). Structurally, it consists of a 1-phenyl-1H-pyrazole core linked via an aliphatic ethane spacer to a terminal thiol (-SH) group. This specific architecture provides dual utility in early-stage drug discovery, allowing it to be deployed in two distinct assay paradigms:

Metalloenzyme Inhibition (Zinc Coordination): Thiol-containing fragments are privileged scaffolds for targeting dinuclear metalloenzymes, such as Metallo- β -lactamases (MBLs like NDM-1, VIM-2, and TMB-1). The terminal thiol acts as a potent Zinc-Binding Group (ZBG) by displacing the bridging hydroxide ion between the two active-site zinc ions, while the phenylpyrazole moiety engages in hydrophobic and π

π stacking interactions within the shallow active site[2][3].

Site-Directed Disulfide Tethering: Pioneered by Erlanson and Wells, "tethering" is a thermodynamically controlled FBDD approach. The free thiol of PPET undergoes reversible disulfide exchange with a native or engineered cysteine residue on a target protein (e.g., KRAS G12C or 14-3-3). Because the exchange is reversible, stable covalent adducts only form if the phenylpyrazole core has a favorable non-covalent binding affinity for the adjacent protein surface[4][5].

Figure 1: Bifurcated workflow demonstrating the dual utility of PPET in FBDD screening paradigms.

Protocol A: Metallo- β -Lactamase (MBL) Inhibition Assay

This protocol evaluates PPET as a competitive inhibitor of dinuclear zinc enzymes (e.g., NDM-1 or VIM-2) using a chromogenic reporter substrate (Nitrocefin).

Scientific Causality & Assay Design

• Buffer Selection: HEPES buffer is strictly used over Phosphate-Buffered Saline (PBS). Phosphate anions can precipitate free zinc ions, stripping the enzyme of its catalytic metals and leading to false-positive inhibition.

• Redox Exclusion: Reducing agents like Dithiothreitol (DTT) or β -mercaptoethanol ( β ME) must be completely excluded. These reagents contain thiols that will compete with PPET for zinc coordination[2].

• Self-Validation: L-Captopril, a known thiol-based MBL inhibitor, is used as a positive control to validate assay sensitivity[2].

Step-by-Step Methodology

• Reagent Preparation:

  • Prepare Assay Buffer: 50 mM HEPES (pH 7.2), 50 µM ZnSO 4​ , 0.01% Triton X-100 (to prevent fragment aggregation).

  • Prepare a 50 mM stock of PPET in 100% DMSO.

  • Prepare a 100 µM stock of Nitrocefin (reporter substrate) in Assay Buffer.

• Fragment Dilution:

  • Perform a 10-point serial dilution of PPET in DMSO. Transfer to a 384-well clear-bottom microplate such that the final DMSO concentration in the assay does not exceed 2% (v/v).

• Enzyme Incubation:

  • Add recombinant NDM-1 (final concentration: 1 nM) to the wells containing PPET.

  • Include positive control wells (L-Captopril, 10 µM) and negative control wells (DMSO only).

  • Incubate at 25°C for 15 minutes to allow the thiol to coordinate the active-site zinc ions.

• Kinetic Readout:

  • Initiate the reaction by adding Nitrocefin to a final concentration of 20 µM (approximate Km​ for NDM-1).

  • Immediately read the absorbance at 482 nm continuously for 10 minutes using a microplate reader.

• Data Analysis:

  • Calculate the initial velocity ( V0​ ) from the linear portion of the progress curve. Determine the IC 50​ using a four-parameter logistic non-linear regression model.

Protocol B: Disulfide Tethering Assay via Intact Protein LC-MS

This protocol utilizes PPET to probe allosteric or orthosteric pockets adjacent to a cysteine residue on a target protein via thermodynamically controlled disulfide exchange[4].

Scientific Causality & Assay Design

• Redox Poising: The key to tethering is reversibility. The assay buffer must contain a mild reducing agent (e.g., 100 µM β ME or 1 mM cysteamine) to create a dynamic disulfide exchange equilibrium. If the phenylpyrazole core of PPET lacks affinity for the protein surface, the equilibrium favors the unbound state. If it binds favorably, the equilibrium shifts to trap the covalent protein-PPET disulfide complex[5].

• Self-Validation: A mutant version of the target protein lacking the target cysteine (Cys → Ser or Ala) must be run in parallel. If PPET labels the mutant, the binding is non-specific or targeting an off-target cysteine.

Step-by-Step Methodology

• Protein Preparation:

  • Ensure the target protein (e.g., 14-3-3 σ Cys42 mutant) is fully reduced prior to the assay. Treat with 5 mM DTT for 30 minutes, then remove DTT using a Zeba spin desalting column equilibrated in Tethering Buffer (20 mM Tris-HCl pH 7.5, 150 mM NaCl).

• Redox Equilibration:

  • Dilute the desalted protein to 2 µM in Tethering Buffer supplemented with 100 µM β -mercaptoethanol.

• Fragment Incubation:

  • Add PPET to a final concentration of 200 µM (100-fold molar excess over protein).

  • Incubate the reaction mixture in a sealed 96-well plate at room temperature for 2 to 4 hours to allow the system to reach thermodynamic equilibrium.

• LC-MS Analysis:

  • Inject 5 µL of the reaction mixture onto a C4 intact protein analytical column connected to an ESI-TOF mass spectrometer.

  • Run a rapid gradient (20% to 80% Acetonitrile with 0.1% Formic Acid over 5 minutes).

• Deconvolution:

  • Deconvolute the raw multiply-charged spectra using MaxEnt1 or similar software.

  • Look for a mass shift corresponding to the protein mass + 202.29 Da (Mass of PPET) - 1.01 Da (loss of proton during disulfide formation). Calculate the percentage of labeling (Tethering Efficiency).

Quantitative Data & Troubleshooting Summary

The following table summarizes expected quantitative metrics and critical troubleshooting parameters for both assay modalities.

Parameter	Metalloenzyme Inhibition (Protocol A)	Disulfide Tethering (Protocol B)
Primary Readout	IC 50​ (Absorbance at 482 nm)	% Covalent Modification (Mass Shift)
Expected Hit Threshold	IC 50​ < 50 µM	> 30% labeling at equilibrium
Positive Control	L-Captopril (IC 50​ ~ 1-5 µM)	Known tethering fragment (e.g., 2-mercaptoethanol adduct)
Negative Control	Apo-enzyme (No Zn 2+ )	Cys-to-Ser mutant protein
Common Artifact 1	False Positives: Aggregation. Fix: Ensure 0.01% Triton X-100 is present.	Over-labeling: Non-specific binding. Fix: Increase β ME concentration to 500 µM.
Common Artifact 2	False Negatives: Thiol oxidation. Fix: Prepare PPET stocks fresh; avoid old DMSO.	No labeling: Protein cysteine is oxidized. Fix: Ensure rigorous DTT reduction/desalting prior to assay.

References

• Skagseth, S., et al. "Structural Insights into TMB-1 and the Role of Residues 119 and 228 in Substrate and Inhibitor Binding." Antimicrobial Agents and Chemotherapy, ASM Journals. Available at:[Link]

• Erlanson, D. A., et al. "Tethering: Fragment-Based Drug Discovery." Annual Review of Biophysics and Biomolecular Structure, ResearchGate. Available at:[Link]

• Sijbesma, E., et al. "Site-Directed Fragment-Based Screening for the Discovery of Protein–Protein Interaction Stabilizers." Journal of the American Chemical Society, ACS Publications. Available at:[Link]

• Christopeit, T., et al. "Discovery of Novel Inhibitor Scaffolds against the Metallo-β-lactamase VIM-2 by Surface Plasmon Resonance (SPR) Based Fragment Screening." Journal of Medicinal Chemistry, ACS Publications. Available at:[Link]

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Technical Notes & Optimization

Preventing oxidative disulfide formation in 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol

Technical Support Center: 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol

Welcome to the technical support center for 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on preventing the common issue of oxidative disulfide formation. Here, you will find a structured question-and-answer troubleshooting guide, detailed experimental protocols, and the scientific rationale behind these recommendations.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I'm observing a loss of potency and the appearance of an unknown impurity in my sample of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol over time. What is the likely cause?

A1: The most probable cause is the oxidation of the thiol group (-SH) to form a disulfide-linked dimer. Thiols are susceptible to oxidation, especially in the presence of oxygen, trace metal ions, and at a slightly alkaline pH.[1][2][3] This dimerization alters the chemical structure of your compound, leading to a decrease in the concentration of the active thiol monomer and the emergence of the disulfide as an impurity.

The pyrazole moiety itself is generally stable to mild oxidation, but the thiol group is highly reactive.[4][5] The oxidation process can be initiated by various factors commonly found in a laboratory setting.

Q2: What is the chemical mechanism behind this disulfide formation?

A2: Thiol oxidation to a disulfide is a redox reaction where two thiol molecules each lose a proton and an electron to form a disulfide bond (-S-S-).[1][3][6] This process can occur through several pathways:

• Oxygen-Mediated Oxidation: In the presence of molecular oxygen, especially when catalyzed by metal ions, thiols can be oxidized. The reaction often proceeds through a thiolate anion (R-S⁻), which is a more potent nucleophile than the neutral thiol.[2][7]

• Metal-Catalyzed Oxidation: Trace amounts of metal ions, such as copper (Cu²⁺) and iron (Fe³⁺), can act as catalysts, facilitating electron transfer from the thiol to an oxidizing agent like oxygen.[8][9][10]

• Radical-Mediated Oxidation: The oxidation can also proceed via a one-electron pathway, forming thiyl radicals (R-S•) that then combine to form the disulfide.[1]

Below is a diagram illustrating the general pathways of thiol oxidation.

Caption: Oxidative pathways of thiol to disulfide.

Q3: How can I experimentally confirm that disulfide formation is the issue?

A3: There are several analytical techniques you can use to detect and quantify both the free thiol and the disulfide dimer:

• Ellman's Test: This is a rapid colorimetric assay to quantify free thiol groups. The reagent, 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), reacts with free thiols to produce a yellow-colored product that can be measured spectrophotometrically at 412 nm.[11][12][13][14] A decrease in the signal over time indicates a loss of free thiols.

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method can be developed to separate the thiol monomer from the more nonpolar disulfide dimer. By comparing the peak areas of a fresh sample to an aged or degraded one, you can quantify the extent of oxidation.[15][16]

• Mass Spectrometry (MS): Mass spectrometry, often coupled with LC (LC-MS), is a powerful tool for identifying the disulfide dimer.[17][18][19] You would expect to see a peak corresponding to the molecular weight of the dimer, which is approximately double that of the monomer minus two hydrogen atoms.

Q4: What practical steps can I take in the lab to prevent or minimize this oxidation?

A4: A multi-pronged approach is most effective for preventing oxidative disulfide formation.[20][21][22]

Strategy	Mechanism of Action	Recommended Agents & Conditions
Use of Antioxidants	Scavenge free radicals and reactive oxygen species that initiate oxidation.[20][21][23]	Aqueous Solutions: Ascorbic Acid (Vitamin C) Organic Solvents: Butylated Hydroxytoluene (BHT)
Inert Atmosphere	Minimizes contact with atmospheric oxygen, a key oxidant.[20][22]	Prepare and store solutions under an inert gas like Nitrogen (N₂) or Argon (Ar).
Chelating Agents	Sequester trace metal ions that catalyze oxidation.[20][22]	Ethylenediaminetetraacetic acid (EDTA) at a concentration of 0.1-1 mM.
pH Control	Thiol oxidation is often faster at neutral to alkaline pH due to the increased concentration of the more reactive thiolate anion.[7][22]	Maintain a slightly acidic pH (e.g., pH 6.0-6.5) for stock solutions, if the compound's stability permits.
Reducing Agents	Can be used to reverse disulfide formation or maintain a reducing environment.	For storage/formulation: Tris(2-carboxyethyl)phosphine (TCEP) is a stable and effective reducing agent.[24] For analytical purposes: Dithiothreitol (DTT) can be used to reduce disulfides prior to analysis.[6][25]
Storage Conditions	Lower temperatures slow down the rate of chemical reactions, including oxidation.[22]	Store stock solutions and solid material at low temperatures (e.g., -20°C or -80°C).

Experimental Protocols

Protocol 1: Quantification of Free Thiol Content using Ellman's Assay

This protocol provides a method to determine the concentration of the free thiol in your sample.

Materials:

• Ellman's Reagent (DTNB) solution: 4 mg/mL in 0.1 M sodium phosphate buffer, pH 8.0.

• Reaction Buffer: 0.1 M sodium phosphate, pH 8.0.

• Cysteine or Glutathione standard solution for calibration curve.

• Your sample containing 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol.

Procedure:

• Prepare a standard curve using known concentrations of cysteine or glutathione.

• In a microplate well or cuvette, add 50 µL of your sample (diluted in Reaction Buffer if necessary).

• Add 50 µL of the DTNB solution to your sample.

• Incubate at room temperature for 15 minutes, protected from light.

• Measure the absorbance at 412 nm using a spectrophotometer.

• Determine the concentration of free thiol in your sample by comparing its absorbance to the standard curve.[13][14][26]

Protocol 2: Preparation of a Stabilized Stock Solution

This protocol outlines the steps to prepare a stock solution of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol with enhanced stability.

Materials:

• 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol

• Degassed, high-purity solvent (e.g., DMSO, DMF, or an appropriate buffer)

• EDTA

• Inert gas (Nitrogen or Argon)

Procedure:

• Prepare your chosen solvent by degassing it for at least 30 minutes with an inert gas to remove dissolved oxygen.

• If using an aqueous buffer, add EDTA to a final concentration of 0.5 mM.

• Weigh the desired amount of the thiol compound in a vial.

• Under a gentle stream of inert gas, add the degassed solvent to the vial to achieve the target concentration.

• Cap the vial tightly under the inert atmosphere.

• Store the solution at -20°C or lower, protected from light.

Caption: Workflow for preparing a stabilized thiol solution.

References

• Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways. PMC. [Link]

• Detection of the reduced (free) thiol content. (A) The Ellman assay is... ResearchGate. [Link]

• Ellman's and Aldrithiol Assay as Versatile and Complementary Tools for the Quantification of Thiol Groups and Ligands on Nanomaterials. ACS Publications. [Link]

• Ellman's assay for in-solution quantification of sulfhydryl groups. BMG Labtech. [Link]

• Free thiol analysis by Ellman assay. Bio-protocol. [Link]

• Homogeneous catalysis of the oxidation of thiols by metal ions. RSC Publishing. [Link]

• Reaction mechanism of thiol to disulfide oxidation under basic conditions? Chemistry Stack Exchange. [Link]

• Oxidation of thiols. ResearchGate. [Link]

• Thiol. Wikipedia. [Link]

• Thiols And Thioethers. Master Organic Chemistry. [Link]

• 9.4: Oxidation of Thiols. Chemistry LibreTexts. [Link]

• 15.7: Redox Reactions of Thiols and Disulfides. Chemistry LibreTexts. [Link]

• Copper ions differ from other thiol reactive metal ions in their effects on the concentration and redox status of thiols in HeLa cell cultures. PubMed. [Link]

• Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid. Analytical and Bioanalytical Chemistry. [Link]

• Modulation of thiol-dependent redox system by metal ions via thioredoxin and glutaredoxin systems. PubMed. [Link]

• Is there a reliable source for storage and stability of reducing agents like DTT? Biology Stack Exchange. [Link]

• The role of thiols in antioxidant systems. PMC - NIH. [Link]

• Oxidants, Antioxidants and Thiol Redox Switches in the Control of Regulated Cell Death Pathways. PMC. [Link]

• Disulfide Bond Analysis LC-MS Service. Rapid Novor. [Link]

• Disulfide Linkage Analysis of IgG1 using an Agilent 1260 Infinity Bio-inert LC System with an Agilent ZORBAX RRHD Diphenyl sub-2. Agilent. [Link]

• Pyrazole Ligands in Supramolecular Chemistry: Self-Assembly and Their Applications A Comprehensive Review. PMC. [Link]

• Development of Dietary Thiol Antioxidant via Reductive Modification of Whey Protein and Its Application in the Treatment of Ischemic Kidney Injury. MDPI. [Link]

• INVESTIGATION OF THE ANTIOXIDANT CAPACITY OF THIOL- CONTAINING COMPOUNDS USING THE PHOTOCHEMILUMINESCENCE TECHNIQUE. Romanian Journal of Oral Rehabilitation. [Link]

• Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. ResearchGate. [Link]

• Amino-Pyrazoles in Medicinal Chemistry: A Review. MDPI. [Link]

• Synthesis and Properties of Pyrazoles. Encyclopedia.pub. [Link]

• Determining Disulfide Bond Position by Peptide Mapping with LC-MS/MS. SCIEX. [Link]

• Method for removing thiol-contaminants from thioether solutions.

• Practical Synthesis of Pyrazol-4-thiols. ChemRxiv. [Link]

• Substituted Polyesters by Thiol-ene Modification: Rapid Diversification for Therapeutic Protein Stabilization. PMC. [Link]

• Synthesis of (Z)-1-(1,3-diphenyl-1H-pyrazol-4-yl)-3-(phenylamino)prop-2-en-1-one derivatives as potential anticancer and apoptosis inducing agents. PubMed. [Link]

• SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES. RASĀYAN Journal of Chemistry. [Link]

• Synthesis of 1-(4-(1H-pyrrol-1-yl)phenyl)ethan-1-one (7). (i) NaH, dry... ResearchGate. [Link]

• Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. KTU ePubl. [Link]

• Thiol Isomerases: Enzymatic Mechanisms, Models of Oxidation, and Antagonism by Galloylated Polyphenols. MDPI. [Link]

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• 4. Pyrazole - Properties, Synthesis, Reactions etc._Chemicalbook [chemicalbook.com]
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• 10. Copper ions differ from other thiol reactive metal ions in their effects on the concentration and redox status of thiols in HeLa cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 24. Introduction to Thiol Modification and Detection—Section 2.1 | Thermo Fisher Scientific - US [thermofisher.com]
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Technical Support Center: Troubleshooting Transition Metal Catalyst Poisoning by 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol

Welcome to the technical support center for troubleshooting catalyst poisoning, with a specific focus on challenges encountered with 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol. This guide is designed for researchers, scientists, and drug development professionals to diagnose, mitigate, and prevent catalyst deactivation in their experiments. The information provided herein is a synthesis of established principles in catalysis, coordination chemistry, and extensive in-field experience.

I. Understanding the Challenge: The Dual Nature of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol

The molecule 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol presents a unique challenge in transition metal catalysis due to its bifunctional nature. It possesses both a thiol (-SH) group, a well-documented potent catalyst poison, and a phenyl-pyrazole moiety, which can act as a ligand, potentially influencing the catalytic cycle. Understanding this duality is key to effective troubleshooting.

The thiol group is the primary culprit in catalyst deactivation. The lone pairs of electrons on the sulfur atom exhibit a strong affinity for and form strong dative bonds with soft transition metals like palladium, platinum, nickel, and rhodium.[1][2][3] This interaction can lead to the irreversible blocking of active sites, rendering the catalyst inert.[1]

Conversely, the pyrazole nitrogen atoms can coordinate with metal centers, and in some cases, pyrazole-containing ligands have been shown to enhance the stability and activity of catalysts in cross-coupling reactions.[4][5][6] The N-phenyl group can further influence the electronic properties of the pyrazole ring, affecting its coordination behavior.[7]

This guide will dissect the interplay of these functionalities and provide actionable strategies to maintain catalytic efficiency.

II. Frequently Asked Questions (FAQs)

Q1: My reaction has stalled, or the conversion has significantly dropped after introducing a substrate containing 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol. What is the likely cause?

A1: The most probable cause is catalyst poisoning by the thiol group. Sulfur compounds are notorious for strongly adsorbing to the active sites of transition metal catalysts, leading to a rapid decline in catalytic activity.[1][8] This deactivation can be partial or complete, depending on the concentration of the thiol and the nature of the catalyst.

Q2: I observe a black precipitate in my reaction mixture. What does this signify?

A2: The formation of a black precipitate, commonly known as palladium black in palladium-catalyzed reactions, is a strong indicator of catalyst decomposition and aggregation.[8] While various factors can cause this, it is often exacerbated by the presence of catalyst poisons like thiols, which can disrupt the stabilizing ligand sphere around the metal center.

Q3: Can the pyrazole moiety of the molecule not protect the catalyst?

A3: While the pyrazole group can act as a ligand, its coordination to the metal center is generally weaker and more reversible than the strong, often irreversible, binding of the thiol group.[4][9] The thiol will likely outcompete the pyrazole for coordination to the active site, leading to poisoning. However, the pyrazole's presence might modulate the overall electronic environment of the catalyst complex, which could subtly influence the poisoning kinetics.

Q4: Is the catalyst poisoning by 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol reversible?

A4: Poisoning by thiols is often irreversible under typical reaction conditions.[10] The strong metal-sulfur bond is difficult to break without harsh regeneration procedures that may also damage the catalyst. However, in some instances of partial or surface-level poisoning, some activity might be recoverable.

Q5: Which transition metal catalysts are most susceptible to poisoning by this compound?

A5: Catalysts based on late transition metals are particularly vulnerable. This includes, but is not limited to:

• Palladium (e.g., Pd/C, Pd(PPh₃)₄, Pd(OAc)₂)[3][11]

• Platinum (e.g., Pt/C, Adam's catalyst)

• Nickel (e.g., Raney Ni)[3]

• Rhodium (e.g., Wilkinson's catalyst)

• Ruthenium

III. Troubleshooting Guide: A Systematic Approach

When faced with catalyst deactivation, a systematic approach is crucial for accurate diagnosis and effective remediation.

Step 1: Confirming Catalyst Poisoning

The first step is to confirm that catalyst poisoning is indeed the issue.

• Symptom Checklist:

  • Reaction fails to initiate or stalls prematurely.

  • A significant decrease in reaction rate compared to similar reactions without the thiol-containing compound.

  • Formation of a black precipitate (e.g., palladium black).[8]

  • Inconsistent results between batches.[1]

• Control Experiment:

  • Run a control reaction with a similar substrate that lacks the thiol group. If this reaction proceeds as expected, it strongly suggests the thiol is the poisoning agent.

Step 2: Pinpointing the Source and Severity

• Analyze Reagents: Ensure the purity of all starting materials and solvents. Trace sulfur impurities in other reagents can also contribute to catalyst deactivation.[2]

• Quantify the Thiol: If possible, accurately determine the concentration of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol in your reaction mixture. Higher concentrations will lead to more rapid and complete poisoning.

Step 3: Remediation and Mitigation Strategies

Once catalyst poisoning is confirmed, the following strategies can be employed:

Strategy	Description	When to Use	Considerations
Increase Catalyst Loading	A higher catalyst loading may provide enough active sites to achieve the desired conversion before complete deactivation.	For reactions where a moderate level of poisoning is observed and cost is not a primary concern.	This is often not an economical or sustainable solution for large-scale synthesis.
Use a More Robust Catalyst System	Some catalyst systems exhibit higher tolerance to sulfur. This can involve using more electron-rich ligands or bimetallic catalysts.	When poisoning is a recurring issue and modifying the substrate is not feasible.	Requires screening of different catalysts and ligands, which can be time-consuming.
Protect the Thiol Group	If the thiol functionality is not required for the immediate reaction, it can be protected with a suitable protecting group (e.g., as a thioether or disulfide) and deprotected in a subsequent step.	When the synthetic route allows for additional protection/deprotection steps.	Adds steps to the synthesis and requires careful selection of orthogonal protecting groups.
Upstream Purification	Remove the thiol-containing compound from the feedstock before it comes into contact with the catalyst.	When the thiol is an impurity in the starting material.	Requires the development of a suitable purification method (e.g., chromatography, extraction).
Catalyst Regeneration (with caution)	In some cases, a poisoned catalyst can be regenerated, although this is often challenging for thiol poisoning.	As a last resort, particularly for expensive catalysts in heterogeneous systems.	Regeneration procedures are often harsh and may not fully restore activity.[12] See Experimental Protocols for a general procedure.

IV. Experimental Protocols

Protocol 1: General Procedure for Catalyst Regeneration (Heterogeneous Catalysts)

Disclaimer: The success of this procedure is highly dependent on the specific catalyst, the extent of poisoning, and the nature of the support. It may not be effective for all cases of thiol poisoning.

• Catalyst Recovery: After the reaction, carefully filter the heterogeneous catalyst (e.g., Pd/C) from the reaction mixture.

• Solvent Washing: Wash the recovered catalyst sequentially with a series of solvents to remove adsorbed organic residues. A typical sequence is:

  • The reaction solvent

  • A polar aprotic solvent (e.g., acetone or ethyl acetate)

  • A polar protic solvent (e.g., ethanol or methanol)

  • Deionized water

• Acid/Base Washing (Optional):

  • For suspected poisoning by basic impurities, a wash with a dilute, degassed acid solution (e.g., 1% acetic acid) can be performed, followed by thorough washing with deionized water until the filtrate is neutral.[2]

• Drying: Dry the washed catalyst thoroughly under vacuum at a moderate temperature (e.g., 60-80 °C) for several hours.

• Thermal Treatment (Advanced): For more stubborn poisoning, a high-temperature treatment under a controlled atmosphere may be attempted. This is a more aggressive method and should be approached with caution as it can lead to catalyst sintering.

  • Heat the dried catalyst under a stream of inert gas (e.g., nitrogen or argon) to a high temperature (e.g., 300-500 °C).

  • Alternatively, a reductive treatment with a dilute hydrogen stream can be employed.[11]

Protocol 2: Synthesis of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol (Hypothetical Route)

As there is no readily available literature on the synthesis of this specific compound, a plausible synthetic route is proposed based on known pyrazole chemistry. This can be useful for researchers needing to prepare this compound for their studies.

• Synthesis of 1-phenyl-1H-pyrazole-4-carbaldehyde: This can be achieved via the Vilsmeier-Haack reaction of 1-phenylpyrazole.[13][14][15]

• Grignard Addition: React the 1-phenyl-1H-pyrazole-4-carbaldehyde with methylmagnesium bromide (CH₃MgBr) to form the corresponding secondary alcohol, 1-(1-phenyl-1H-pyrazol-4-yl)ethanol.

• Conversion to Thiol: The alcohol can be converted to the thiol via a two-step process:

  • Conversion of the alcohol to a good leaving group, such as a tosylate or mesylate, by reacting with tosyl chloride or mesyl chloride in the presence of a base.

  • Nucleophilic substitution of the tosylate/mesylate with a sulfur nucleophile, such as sodium hydrosulfide (NaSH) or thiourea followed by hydrolysis.

V. Visualizing the Mechanisms

Catalyst Poisoning Workflow

Caption: Workflow of catalyst poisoning by a thiol-containing compound.

Potential Coordination Modes

Caption: Competing coordination modes of the target molecule.

VI. Conclusion

The presence of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol in a reaction mixture poses a significant risk of transition metal catalyst deactivation. The potent poisoning effect of the thiol group typically outweighs any potential stabilizing effect from the pyrazole moiety. A thorough understanding of the poisoning mechanism, coupled with a systematic troubleshooting approach, is essential for mitigating these challenges. By carefully considering catalyst choice, reaction conditions, and potential remediation strategies, researchers can successfully navigate the complexities of working with this and other thiol-containing molecules in transition metal catalysis.

VII. References

• Pyrazole Ligands in Supramolecular Chemistry: Self-Assembly and Their Applications A Comprehensive Review. (n.d.). ACS Omega. Retrieved from [Link]

• New pyrazole-ether hybrid ligands in palladium catalysts. (n.d.). UAB Divulga. Retrieved from [Link]

• Palladium-Catalyzed N-Allylic Alkylation of Pyrazoles and Unactivated Vinylcyclopropanes. (2024). Organic Letters. Retrieved from [Link]

• Palladium-Catalyzed Pyrazole-Directed sp3 C—H Bond Arylation for the Synthesis of β-Phenethylamines. (n.d.). PMC. Retrieved from [Link]

• Palladium-Catalyzed [5 + 2] Rollover Annulation of 1-Benzylpyrazoles with Alkynes: A Direct Entry to Tricyclic 2-Benzazepines. (2023). PMC. Retrieved from [Link]

• Palladium-Catalyzed Coupling of Pyrazole Triflates with Arylboronic Acids. (2005). The Journal of Organic Chemistry. Retrieved from [Link]

• Pyrazole and Pyrazolate as Ligands in the Synthesis and Stabilization of New Palladium(II) and (III) Compounds. (2016). Inorganic Chemistry. Retrieved from [Link]

• Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions. (n.d.). RSC Publishing. Retrieved from [Link]

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. (2023). Organic Process Research & Development. Retrieved from [Link]

• Pyrazole-based P,N-ligand for palladium catalyst: applications in Suzuki coupling and amination reactions. (2026). ResearchGate. Retrieved from [Link]

• Tackling poison and leach: catalysis by dangling thiol–palladium functions within a porous metal–organic solid. (n.d.). Chemical Communications. Retrieved from [Link]

• Palladium-Catalyzed Ring-Opening Thiocarbonylation of Vinylcyclopropanes with Thiols and Carbon Monoxide. (2008). The Journal of Organic Chemistry. Retrieved from [Link]

• Iron(III)-Complexes with N-Phenylpyrazole-Based Ligands. (2023). MDPI. Retrieved from [Link]

• Sulfur poisoning and regeneration of palladium-based catalysts. Part 1.—Dehydrogenation of cyclohexane on Pd/Al2O3 and Pd/SiO2–Al2O3 catalysts. (n.d.). Journal of the Chemical Society, Faraday Transactions. Retrieved from [Link]

• Poisoning and deactivation of palladium catalysts. (n.d.). ResearchGate. Retrieved from [Link]

• Catalyst poisoning. (n.d.). Wikipedia. Retrieved from [Link]

• Catalysts Deactivation, Poisoning and Regeneration. (2019). MDPI. Retrieved from [Link]

• Poisoning and deactivation of palladium catalysts. (n.d.). SciSpace. Retrieved from [Link]

• Mechanisms of catalyst poisoning in palladium-catalyzed cyanation of haloarenes. remarkably facile C-N bond activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- system. (2008). PubMed. Retrieved from [Link]

• Practical Synthesis of Pyrazol-4-thiols. (2026). ChemRxiv. Retrieved from [Link]

• Regeneration of palladium based catalyst for methane abatment. (n.d.). DCL Inc. Retrieved from [Link]

• Anion effect on the coordination behavior of N,O -hybrid pyrazole ligand towards Pd(II): Synthesis, characterization, and supramolecular properties. (n.d.). ResearchGate. Retrieved from [Link]

• Steric and Electronic Effects Responsible for N,O- or N,N‑Chelating Coordination of Pyrazolones Containing a Pyridine Ring in Ruthenium Arene Systems. (2023). Organometallics. Retrieved from [Link]

• View of Synthesis, Characterization, and Structural Elucidation of a Novel (E)-1-(1-Phenyl-1H-pyrazol-4-yl). (n.d.). Nepal Journals Online. Retrieved from [Link]

• Deactivation and Regeneration of Palladium Catalysts for Hydrogenation Debenzylation of 2,4,6,8,10,12-Hexabenzyl-2,4,6,8,10,12-Hexaazaisowurtzitane (HBIW). (2022). MDPI. Retrieved from [Link]

• Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. (n.d.). KTU ePubl. Retrieved from [Link]

• SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES. (n.d.). Rasayan J. Chem. Retrieved from [Link]

• Synthesis, structural, spectroscopic and electric/dielectric studies of a nanocrystalline Ni(ii) complex based on [(1,3-diphenyl-1H-pyrazol-4-yl)methylene]thiocarbonohydrazide. (n.d.). PMC. Retrieved from [Link]

• 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives. (n.d.). Asian Journal of Chemistry. Retrieved from [Link]

• Variable coordination behaviour of pyrazole-containing N,P and N,P(O) ligands towards palladium(ii). (n.d.). Dalton Transactions. Retrieved from [Link]

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• 11. Sulfur poisoning and regeneration of palladium-based catalysts. Part 1.—Dehydrogenation of cyclohexane on Pd/Al2O3 and Pd/SiO2–Al2O3 catalysts - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
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Technical Support Center: Optimizing Purification of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol

From the Desk of the Senior Application Scientist

Welcome to our dedicated technical guide for the purification of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol. This molecule, with its unique combination of a stable pyrazole core and a reactive thiol functional group, presents specific challenges that can impact yield, purity, and stability. This guide is designed to provide you, our fellow researchers and drug development professionals, with not just protocols, but the underlying chemical principles and field-proven insights to navigate these challenges effectively. We will move beyond simple step-by-step instructions to build a robust, self-validating purification strategy.

Section 1: Core Concepts & FAQs - Understanding the Challenge

This section addresses the fundamental properties of the target molecule and the common issues encountered during its purification.

Q1: What are the primary chemical properties of this molecule that complicate its purification?

A1: The difficulty in purifying 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol stems from the reactivity of its sulfhydryl (-SH) group. Thiols are notoriously susceptible to oxidation, especially when exposed to atmospheric oxygen, trace metal ions, or even slightly acidic conditions often found on standard silica gel.[1] This primary degradation pathway leads to the formation of a disulfide dimer, a significantly less polar and often difficult-to-remove impurity. Furthermore, the pyrazole ring, while generally stable, can interact with chromatographic stationary phases, potentially leading to peak tailing.

Q2: What are the most common impurities I should expect in my crude reaction mixture?

A2: Aside from the disulfide dimer, typical impurities originate from the synthesis itself. The Knorr pyrazole synthesis, a common route, involves the condensation of a 1,3-dicarbonyl compound and a hydrazine.[2] Therefore, you should anticipate:

• Unreacted Starting Materials: Phenylhydrazine and the relevant 1,3-dicarbonyl precursor.

• Incomplete Cyclization Products: Pyrazoline intermediates may be present if the reaction has not gone to completion.[2]

• Side-Reaction Products: Colored impurities can arise from side reactions involving the hydrazine starting material.[2]

• Regioisomers: If an unsymmetrical dicarbonyl precursor is used, the formation of regioisomeric pyrazole products can occur, which may be very challenging to separate.[2]

Q3: My crude product is a dark or yellow oil. Is this normal?

A3: While a slight yellow tint might be acceptable depending on the synthesis route, a dark or intensely colored crude product often indicates the presence of impurities from hydrazine side-reactions or oxidative degradation.[2] The target thiol is typically expected to be a colorless or pale yellow oil.[3] Aggressive purification is required to remove these chromophores.

Section 2: Troubleshooting Guide - From Problem to Solution

This guide is structured to help you diagnose and resolve specific issues encountered during the purification workflow.

Symptom	Potential Cause(s)	Recommended Solution(s)
New, less polar spot on TLC that grows over time.	Oxidation to Disulfide: The thiol is reacting with atmospheric oxygen to form the corresponding disulfide.[1]	1. Work under an inert atmosphere (Nitrogen or Argon) whenever possible.[1] 2. Add a reducing agent like Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP) to the crude material to cleave any formed disulfide back to the thiol before chromatography.[1] 3. Use freshly degassed solvents for all chromatographic steps.[4]
Significant loss of product during column chromatography.	1. Irreversible Adsorption: The thiol may be binding irreversibly to active sites on the silica gel. 2. On-Column Degradation: Acidic sites on standard silica gel can catalyze oxidation or other decomposition pathways.	1. Deactivate the Silica: Pre-treat the silica gel by slurrying it with a solvent system containing a small amount of a non-nucleophilic base like triethylamine (~0.5-1%) before packing the column. 2. Use an Alternative Stationary Phase: Consider using neutral alumina or a C18-functionalized reversed-phase silica for purification. 3. Minimize Contact Time: Use flash chromatography with slightly higher pressure rather than gravity chromatography to reduce the residence time on the column.
Broad or absent thiol proton (-SH) peak in ¹H NMR.	Proton Exchange: The thiol proton is acidic and can exchange with trace amounts of water in the NMR solvent (e.g., CDCl₃) or undergo rapid intermolecular exchange, leading to peak broadening or its complete disappearance.	1. Confirm with D₂O Shake: Add a drop of D₂O to the NMR tube, shake, and re-acquire the spectrum. The thiol proton peak should disappear, confirming its identity. 2. Use a Dry Solvent: Ensure the use of a freshly opened or dried NMR solvent. 3. This is a common characteristic of thiols and not necessarily indicative of an impure sample.
Product appears pure by NMR but degrades upon storage.	Slow Oxidation: Even as a seemingly pure oil, the high surface area allows for slow oxidation upon exposure to air.	1. Store under Inert Gas: Store the final product in a sealed vial under an argon or nitrogen atmosphere. 2. Refrigerate or Freeze: Store at low temperatures (e.g., 4 °C) to slow the rate of oxidation.[3] 3. Store as a Dilute Solution: Storing the compound in a degassed solvent can sometimes improve stability.

Section 3: Optimized Purification Protocols

Workflow Visualization

Caption: Fig 1. Recommended purification workflows.

Protocol 1: Optimized Direct Flash Column Chromatography

This protocol is suitable for small to medium scales where impurities are well-separated from the product. The key is mitigating oxidation.

Materials:

• Crude 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol

• Silica gel (230–400 mesh)

• Hexanes (or Heptane), Ethyl Acetate (HPLC grade)

• Triethylamine (TEA)

• Argon or Nitrogen gas supply

• Standard flash chromatography setup

Methodology:

• Solvent Preparation (Crucial Step): Prepare your desired mobile phase (e.g., 95:5 Hexanes:Ethyl Acetate - optimize with TLC). Degas the solvent mixture by bubbling Argon or Nitrogen through it for at least 20 minutes. This minimizes dissolved oxygen, the primary culprit for on-column oxidation.[4]

• Silica Slurry Preparation: In a flask, add the required amount of silica gel. Add the degassed mobile phase to create a slurry. Add triethylamine to a final concentration of 0.5% (v/v). Stir the slurry for 15 minutes to neutralize acidic sites on the silica surface.

• Column Packing: Pack your chromatography column with the prepared silica slurry using standard techniques.

• Sample Loading: Dissolve your crude product in a minimal amount of dichloromethane or your mobile phase. For best results, adsorb the crude product onto a small amount of silica gel, dry it, and load the dry powder onto the top of the column (dry loading).

• Elution and Fraction Collection: Elute the column with the degassed mobile phase. Collect fractions while monitoring by TLC. The disulfide by-product, if present, will elute earlier (is less polar) than the desired thiol.

• Product Isolation: Combine the pure fractions, and remove the solvent under reduced pressure. Important: To remove the residual triethylamine, you can co-evaporate with fresh solvent (like dichloromethane) a few times.

Protocol 2: Purification via a Reversible S-Benzoyl Protecting Group

This advanced method is highly recommended for large-scale purifications or when direct chromatography gives poor yields. It avoids exposing the sensitive thiol to silica gel altogether by purifying a more stable thioester intermediate. This strategy is based on a recently developed practical synthesis of pyrazol-4-thiols.[3][5][6]

Part A: Protection of the Crude Thiol (This step would ideally be integrated into the synthesis, but can be performed on the crude product)

• Dissolve the crude thiol in a suitable solvent like Dichloromethane (DCM).

• Add 1.2 equivalents of triethylamine or another non-nucleophilic base.

• Cool the mixture to 0 °C.

• Slowly add 1.1 equivalents of benzoyl chloride.

• Allow the reaction to warm to room temperature and stir for 2-4 hours until TLC analysis shows complete conversion of the thiol to a new, less polar spot (the S-benzoyl thioester).

• Perform a standard aqueous work-up to remove salts and excess reagents.

Part B: Purification of the Thioester

• After concentrating the organic layer, the crude S-(1-(1-phenyl-1H-pyrazol-4-yl)ethyl) benzothioate can often be purified by simple filtration or recrystallization, avoiding chromatography.[3]

• Dilute the crude thioester with a non-polar solvent like n-hexane to precipitate the product, then isolate by filtration.[3]

Part C: Deprotection

• Dissolve the purified thioester in methanol (MeOH).

• Add 1.2 equivalents of potassium carbonate (K₂CO₃).

• Stir at room temperature for 2-3 hours until TLC confirms the disappearance of the thioester and the appearance of the thiol.[3]

• Evaporate the methanol.

• Dissolve the residue in water and acidify carefully with dilute HCl to a pH of ~3.

• Extract the aqueous layer with DCM or ethyl acetate (3x).[3]

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the highly pure thiol.

Troubleshooting Logic Diagram

Caption: Fig 2. Troubleshooting decision tree.

References

• BenchChem. (n.d.). Identifying and removing byproducts in pyrazole synthesis.
• BenchChem. (n.d.). Technical Support Center: Purification of Volatile Thiol Compounds.

• Savva, C. G., et al. (2013). Thiol protection in membrane protein purifications: A study with phage holins. Protein Expression and Purification, 92(1), 135-140. Available from [Link]

• Bioclone. (n.d.). Thiol-Activated Resin for SH Group Coupling: A Step-by-Step Protocol.
• G-Biosciences. (2024, July 25). Thiopropyl Resin for the purification of thiol group containing proteins.

• Weeds, A. G., & Hartley, B. S. (1966). Selective purification of the thiol peptides of myosin. Journal of Molecular Biology, 20(2), 305-307. Available from [Link]

• Chemistry Stack Exchange. (2025, February 6). Purification of thiols.

• Wilson, W. B., et al. (2017). Retention behavior of isomeric polycyclic aromatic sulfur heterocycles in gas chromatography on stationary phases of different selectivity. Journal of Chromatography A, 1488, 105-114. Available from [Link]

• ChemRxiv. (2026, January 16). Practical Synthesis of Pyrazol-4-thiols.

• Energy & Fuels. (2021, April 29). Qualitative and Quantitative Evaluation of Sulfur-Containing Compound Types in Heavy Crude Oil and Its Fractions. Retrieved March 28, 2026, from [Link]

• Newton, G. L., & Fahey, R. C. (2004). Preparation and utilization of a reagent for the isolation and purification of low-molecular-mass thiols. Analytical Biochemistry, 324(2), 251-259. Available from [Link]

• ChemRxiv. (2025, June 30). Practical Synthesis of Pyrazol-4-thiols. Retrieved March 28, 2026, from [Link]

• ResearchGate. (2026, January 22). Practical Synthesis of Pyrazol-4-thiols. Retrieved March 28, 2026, from [Link]

• ResearchGate. (n.d.). Synthesis, Characterization, and Structural Elucidation of a Novel (E)-1-(1-Phenyl-1H-pyrazol-4-yl) -N-(1-(p-tolyl). Retrieved March 28, 2026, from [Link]

• Frontiers. (n.d.). Roles of sulfur-containing compounds in fermented beverages with 2-furfurylthiol as a case example. Retrieved March 28, 2026, from [Link]

• PubMed. (2016, July 19). Synthesis of (Z)-1-(1,3-diphenyl-1H-pyrazol-4-yl)-3-(phenylamino)prop-2-en-1-one derivatives as potential anticancer and apoptosis inducing agents. Retrieved March 28, 2026, from [Link]

• Semantic Scholar. (n.d.). SULFUR COMPOUNDS: GAS CHROMATOGRAPHY. Retrieved March 28, 2026, from [Link]

• Nepal Journals Online. (2025, March 31). Synthesis, Characterization, and Structural Elucidation of a Novel (E)-1-(1-Phenyl-1H-pyrazol-4-yl) -N-(1-(p-tolyl). Retrieved March 28, 2026, from [Link]

• MDPI. (2022, June 10). Synthesis and Characterization of Novel Heterocyclic Chalcones from 1-Phenyl-1H-pyrazol-3-ol. Retrieved March 28, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. info.gbiosciences.com [info.gbiosciences.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchgate.net [researchgate.net]

Reducing volatility and odor issues when working with 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol

Welcome to the Stench Chemical Mitigation Support Center. This guide provides field-proven, mechanistically grounded protocols for managing the extreme volatility and odor associated with 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol. Designed for drug development professionals, this document focuses on self-validating workflows that ensure laboratory safety, environmental compliance, and experimental integrity.

Mechanistic Grounding: The Causality of Thiol Odor

1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol contains a highly reactive sulfhydryl (-SH) group. While the bulky 1-phenylpyrazole moiety slightly reduces its vapor pressure compared to low-molecular-weight mercaptans, the human olfactory system is exceptionally sensitive to thiols, detecting them at thresholds as low as 0.011 parts per million (ppm)[1].

Mitigation relies on two core principles:

• Physical Containment: Suppressing vapor pressure via temperature control and strict closed-system transfers.

• Chemical Oxidation: Converting the volatile, malodorous thiol into non-volatile, odorless disulfides or water-soluble sulfonic acids using strong oxidizing agents like sodium hypochlorite (bleach)[2].

Fig 1. Chemical oxidation pathway of thiols for odor neutralization.

Troubleshooting Guides & Workflows

Issue 1: Odor escapes during reagent transfer.

Causality: Opening the reagent bottle exposes the thiol to ambient air, instantly volatilizing the compound. Pouring or pipetting drastically increases the surface area, exacerbating the release. Solution: Never pour or pipette volatile thiols. Utilize closed-system syringe or cannula transfers exclusively.

Step-by-Step Syringe Transfer Protocol:

• Flush a gas-tight syringe with inert gas (N₂ or Argon) three times to purge oxygen.

• Pierce the septum of the 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol storage vial.

• Withdraw the required volume slowly to prevent vacuum cavitation and bubble formation.

• Transfer the reagent immediately into the sealed reaction vessel.

• Critical: Do not remove the contaminated syringe from the fume hood. Proceed directly to the decontamination workflow (See FAQ).

Issue 2: Exhaust from the vacuum pump or nitrogen line smells like skunk.

Causality: Thiol vapors are bypassing your primary condenser and exhausting directly into the room or fume hood ductwork. Solution: Implement an inline bleach trap system. Oxidation of the exhaust gas neutralizes the thiol before it reaches the pump or atmosphere[3].

Fig 2. Standard bleach trap configuration for volatile thiol containment.

Step-by-Step Bleach Trap Protocol:

• Connect the reaction exhaust to an empty trap (e.g., a Büchner flask). Causality: This prevents liquid bleach from being sucked backward into your reaction vessel during sudden pressure drops[1].

• Connect the empty trap to a bleach trap filled halfway with commercial bleach (5.25% - 6.15% sodium hypochlorite)[1][2]. Use a gas dispersion tube to maximize the surface area of the bubbles.

• Connect the bleach trap to a KOH trap (Potassium Hydroxide). Causality: The oxidation of thiols by bleach generates hydrochloric acid (HCl); the KOH trap neutralizes this corrosive byproduct before it hits your pump[1].

• Regulate the inert gas flow rate to achieve 1-2 bubbles per second[3].

• Safety Note: The oxidation reaction is highly exothermic. If oxidizing large quantities of thiol, place the bleach trap in an ice-water bath to prevent the bleach from boiling[1].

Data Presentation: Mitigation Strategies

Table 1: Chemical Quenching Agents for Thiol Decontamination

Quenching Agent	Chemical Mechanism	Advantages	Disadvantages / Risks
Sodium Hypochlorite (Bleach)	Oxidizes thiol to sulfonic acid[2]	Highly effective, rapid, readily available. 5.25% NaOCl quenches ~7mL thiol/L[2].	Exothermic[1]; forms highly toxic chloroform if mixed with acetone[4].
Hydrogen Peroxide (Basic)	Oxidizes thiol to disulfide/sulfonate	Less aggressive than bleach, excellent for delicate glassware[4].	Slower reaction time; requires base catalysis to be effective.
Potassium Permanganate	Strong oxidation to sulfonate	Provides a visual indicator (color change when depleted).	Messy; leaves insoluble MnO₂ residue on glassware.

Table 2: Physical Volatility Reduction

Parameter	Strategy	Causality / Rationale
Temperature	Store at 4°C or -20°C	Lowers the kinetic energy and vapor pressure of the liquid phase.
Evaporation	Cold-finger trap (-78°C)	Essential when using a rotary evaporator. Condenses volatile stench chemicals before they reach the vacuum pump exhaust.
Atmosphere	Schlenk Line (Inert Gas)	Keeps the system entirely closed and air-free, directing all exhaust to designated traps[2].

Frequently Asked Questions (FAQs)

Q: Why did my microsyringe clog immediately after I washed it with bleach? A: Mild oxidation of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol by bleach causes the compound to rapidly precipitate as a highly insoluble disulfide intermediate[4]. If this occurs inside the narrow gauge of a microsyringe, it will cause an irreversible clog. Self-Validating Fix: Wash syringes sequentially to prevent direct contact between concentrated thiol and bleach: Solvent → Water → Bleach → Water → Solvent [4].

Q: I spilled a few drops of the thiol on the bench. Can I wipe it up with acetone? A: NO. Acetone will merely thin the thiol, spread it over a larger surface area, and increase its evaporation rate. Furthermore, if you subsequently clean the area with bleach, the acetone and bleach will undergo a haloform reaction to generate chloroform , creating a secondary toxic hazard[4]. Self-Validating Fix: Absorb the spill with paper towels, place the towels in a plastic bag, and treat the affected surface directly with a 1:1 bleach/water solution[2][3]. Dispose of the sealed bag as hazardous waste[2].

Q: How long should I soak my contaminated glassware to ensure the odor is gone? A: Because the oxidation reaction can be slow at the glass-liquid interface, submerge all contaminated glassware in a 1:1 bleach bath (kept inside the fume hood) and allow it to soak for at least 14 to 24 hours[1][3].

References

• Reddit (r/chemistry). "How to reduce thiol stink?". Reddit.
• University of Rochester. "How to Work with Thiols-General SOP". Environmental Health and Safety.
• UCLA Department of Chemistry and Biochemistry. "Standard Operating Procedures for Using Stench Chemicals". UCLA.
• University of Minnesota. "FACT SHEET - Stench Chemicals". Department of Environmental Health and Safety.
• Columbia University. "SOP FOR STENCH CHEMICALS". Columbia Research.

Sources

• 1. hsrm.umn.edu [hsrm.umn.edu]
• 2. research.columbia.edu [research.columbia.edu]
• 3. chem.rochester.edu [chem.rochester.edu]
• 4. Reddit - Please wait for verification [reddit.com]

Troubleshooting incomplete conversion in 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol Michael additions

Technical Support Center: Advanced Thio-Conjugation Workflows Topic: Troubleshooting Incomplete Conversion in 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol Michael Additions

Welcome to the Advanced Thio-Conjugation Support Center. Working with 1-(1-phenyl-1H-pyrazol-4-yl)ethane-1-thiol presents a unique set of kinetic and thermodynamic challenges. As a secondary thiol featuring a bulky, electron-rich 1-phenylpyrazole moiety, this substrate is highly prone to steric stalling, thermodynamic reversibility, and oxidative side reactions[1].

This guide is designed to move beyond basic troubleshooting by addressing the fundamental causality of reaction failure, providing self-validating protocols, and leveraging nucleophile-initiated mechanistic pathways to force your reactions to quantitative conversion.

I. Diagnostic Workflow for Incomplete Conversion

Before adjusting your reaction parameters, use the following diagnostic logic tree to identify the root cause of the stalled conversion.

Figure 1: Diagnostic logic tree for identifying the root cause of stalled Thia-Michael additions.

II. Frequently Asked Questions (Troubleshooting Causality)

Q1: Why does my reaction stall at 50-60% conversion despite adding excess base and extending the reaction time? A: You are likely fighting thermodynamic reversibility. The Thia-Michael addition is an equilibrium process (Michael/retro-Michael equilibrium)[2]. The bulky 1-phenylpyrazole group combined with the secondary carbon creates severe steric strain in the final adduct. This strain shifts the thermodynamic equilibrium back toward the starting materials[1]. Do not heat the reaction. Heating exacerbates the issue because the retro-Michael cleavage is entropically favored at higher temperatures[1]. Instead, run the reaction at room temperature or slightly cooler, and drive the equilibrium by using a slight excess (1.2–1.5 eq) of the Michael acceptor.

Q2: I am using Triethylamine (TEA) or DIPEA. Why is it failing for this specific thiol? A: Tertiary amines operate via a base-catalyzed mechanism that is fundamentally incompatible with highly hindered secondary thiols. TEA deprotonates the thiol to form a thiolate, which attacks the Michael acceptor. However, the final step of the catalytic cycle requires the bulky protonated base (e.g., HNEt3+​ ) to transfer a proton to the sterically encumbered adduct anion[1]. With 1-(1-phenyl-1H-pyrazol-4-yl)ethane-1-thiol, this proton transfer is sterically blocked. The protonated base actually slows down the formation of new thiolate, stalling the entire cycle[1].

Q3: What is the optimal catalyst system to overcome this steric bottleneck? A: You must switch from a base-catalyzed pathway to a nucleophile-initiated pathway [3]. Tertiary phosphines, such as dimethylphenylphosphine (DPMP) or tri-n-propylphosphine, are vastly superior for secondary thiols[3]. Phosphines attack the Michael acceptor directly to form a highly basic zwitterionic enolate[4]. This enolate deprotonates the thiol directly, bypassing the steric bottleneck of the bulky protonated amine[4]. This triggers an extremely rapid anionic chain process that can achieve quantitative conversion in minutes, even at catalyst loadings as low as 0.0004 mol%[3].

Q4: My LC-MS shows a new byproduct with a mass exactly double my thiol minus 2 Da. What is this and how do I prevent it? A: This is the disulfide dimer ( R-S-S-R ) formed via oxidative coupling. Secondary thiols in the presence of basic amines are highly susceptible to oxidation by trace atmospheric oxygen. To prevent this, rigorously degas your solvents (sparge with Argon for 15 minutes) and switch to a phosphine catalyst like Tris(2-carboxyethyl)phosphine (TCEP) or DPMP. Phosphines serve a dual purpose: they act as highly efficient nucleophilic catalysts for the Michael addition while simultaneously reducing any formed disulfides back to the reactive thiol.

III. Mechanistic Divergence: Base-Catalyzed vs. Nucleophile-Initiated

Understanding why your catalyst fails requires visualizing the transition states. The diagram below illustrates why nucleophile-initiated pathways succeed where traditional bases fail.

Figure 2: Mechanistic comparison showing the steric failure point in base catalysis vs. the efficient anionic chain process in nucleophilic initiation.

IV. Quantitative Catalyst Comparison

The following table summarizes the kinetic efficiency of various organocatalysts in Thia-Michael additions. Note the massive discrepancy in required loading and reaction rates when shifting from amines to phosphines[3],[4].

Catalyst Type	Specific Reagent	Mechanism Type	Catalyst Loading	Apparent Rate Constant ( kapp​ )	Suitability for Bulky Secondary Thiols
Tertiary Amine	Triethylamine (TEA)	Base-Catalyzed	0.057 mol%	< 10 mol L⁻¹ s⁻¹	Poor (Stalls due to sterics)
Primary Amine	Hexylamine	Base-Catalyzed	0.057 mol%	53.4 mol L⁻¹ s⁻¹	Moderate (Less steric clash)
Amidine Base	DBU	Dual (Base/Nuc)	0.0004 mol%	5.34 mol L⁻¹ s⁻¹	Good (Stronger enolate formation)
Tertiary Phosphine	DPMP	Nucleophile-Initiated	0.0004 mol%	431.0 mol L⁻¹ s⁻¹	Excellent (Rapid anionic chain)
Tertiary Phosphine	Tri-n-propylphosphine	Nucleophile-Initiated	0.0004 mol%	1810.0 mol L⁻¹ s⁻¹	Excellent (Fastest kinetics)

Data synthesized from kinetic evaluations of thiol-Michael reactions[3],[4].

V. Validated Experimental Protocol: Phosphine-Catalyzed Thia-Michael Addition

To ensure a self-validating and reproducible system, use the following optimized protocol utilizing Dimethylphenylphosphine (DPMP) or TCEP to overcome the steric hindrance of 1-(1-phenyl-1H-pyrazol-4-yl)ethane-1-thiol.

Materials Required:

• 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol (1.0 eq)

• Michael Acceptor (e.g., acrylate, maleimide, or vinyl sulfone) (1.2 eq)

• Dimethylphenylphosphine (DPMP) (0.01 eq / 1 mol%)

• Anhydrous, polar aprotic solvent (e.g., DMF or DMSO)

Step-by-Step Methodology:

• Preparation & Degassing (Critical Step): Dissolve 1.0 eq of the pyrazole-thiol and 1.2 eq of the Michael acceptor in anhydrous DMF (0.5 M concentration). Transfer to a Schlenk flask or a septum-sealed vial. Sparge the solution with Argon gas for 15 minutes to remove dissolved oxygen, preventing disulfide formation.

• Catalyst Initiation: Using a gas-tight microsyringe, inject 1 mol% of DPMP directly into the reaction mixture under an Argon atmosphere. Note: The reaction is highly exothermic; for scales >5 mmol, place the flask in a room-temperature water bath to prevent thermal runaway, which could trigger the retro-Michael equilibrium.

• Self-Validating Monitoring: Stir at room temperature (20–25 °C). Pull a 5 µL aliquot at 10 minutes, quench into 1 mL of 1% Formic Acid in Acetonitrile, and analyze via LC-MS. You should observe >95% conversion to the desired adduct mass. If the starting thiol remains, check for the disulfide mass ( 2M−2 ).

• Quenching & Isolation: Once conversion is complete, quench the anionic chain reaction by adding 1.0 eq (relative to the catalyst) of a weak acid (e.g., acetic acid or dilute HCl) to protonate the reactive enolates.

• Purification: Dilute the mixture with Ethyl Acetate, wash 3x with brine to remove the DMF and phosphine catalyst, dry over Na2​SO4​ , and concentrate under reduced pressure.

VI. References

• Chan, J. W., Hoyle, C. E., Lowe, A. B., & Bowman, M. P. (2010). Nucleophile-Initiated Thiol-Michael Reactions: Effect of Organocatalyst, Thiol, and Ene. Macromolecules, 43(15), 6381-6388. URL:[Link]

• Berne, D., Ladmiral, V., Leclerc, E., & Caillol, S. (2022). Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks. Polymers, 14(20), 4457. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

HPLC Method Validation for 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol Purity: A Comparative Guide to Column Selectivity and ICH Q2(R2) Compliance

As pharmaceutical pipelines increasingly feature complex heterocyclic compounds, the analytical methods used to determine their purity must evolve beyond generic platform approaches. This guide provides an in-depth, objective comparison of chromatographic strategies for analyzing 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol , a highly lipophilic, aromatic compound with a reactive sulfhydryl group.

By synthesizing mechanistic chemistry with the updated [1], this guide establishes a self-validating, stability-indicating HPLC protocol designed specifically for researchers and drug development professionals.

The Analytical Challenge: Causality in Thiol & Pyrazole Chemistry

Developing a robust purity method for 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol requires understanding the inherent reactivity of its functional groups:

• The Thiol Moiety (Oxidative Instability): Thiols (-SH) are highly nucleophilic and prone to oxidative dimerization into disulfides (-S-S-) in the presence of dissolved oxygen[2]. This reaction accelerates exponentially at neutral to basic pH where the reactive thiolate anion (-S⁻) forms. Causality: If the sample diluent is not strictly acidified, the analyte will degrade in situ within the autosampler, leading to falsely elevated impurity reporting and failing method precision.

• The Phenyl-Pyrazole Core (Selectivity Bottleneck): The conjugated π -electron system of the phenyl-pyrazole core provides excellent UV absorbance but creates separation challenges. The critical impurity pair is often the synthetic precursor or oxidative degradant, 1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-ol (the alcohol analogue). On standard hydrophobic columns, the subtle structural difference between an -SH and an -OH group on a bulky aromatic framework is insufficient for baseline resolution[3].

Stationary Phase Comparison: C18 vs. Phenyl-Hexyl

To objectively evaluate performance, we compared a standard Alkyl C18 column against a Phenyl-Hexyl stationary phase for the resolution of the thiol active pharmaceutical ingredient (API) from its alcohol impurity and disulfide degradant.

The Mechanistic Rationale (The "Why")

Standard C18 columns separate analytes based purely on dispersive hydrophobic (van der Waals) interactions. Because the hydrophobicity (LogP) difference between the thiol and the alcohol impurity is marginal, they co-elute.

Conversely, the Phenyl-Hexyl phase introduces orthogonal π−π interactions . The hexyl alkyl chain acts as a flexible spacer, allowing the phenyl ring of the stationary phase to align optimally with the electron-rich phenyl-pyrazole core of the analyte. The differing electronegativities of the -SH vs. -OH groups subtly alter the electron density of the adjacent pyrazole ring. The Phenyl-Hexyl column amplifies this electronic difference, driving baseline separation.

Quantitative Performance Data

Chromatographic Conditions: Isocratic 55% Acetonitrile / 45% Water (0.1% TFA), Flow Rate: 1.0 mL/min, Detection: UV 254 nm.

Chromatographic Parameter	Standard C18 Column (150 x 4.6 mm, 5 µm)	Phenyl-Hexyl Column (150 x 4.6 mm, 5 µm)
Retention Time (Alcohol Impurity)	8.1 min	9.4 min
Retention Time (Thiol Analyte)	8.4 min	11.2 min
Resolution ( Rs​ ) of Critical Pair	1.1 (Co-elution / Fail)	3.8 (Baseline Resolved / Pass)
Peak Asymmetry ( Tf​ )	1.6 (Tailing observed)	1.1 (Symmetrical)
Theoretical Plates ( N )	8,500	14,200

Workflow Visualization

Figure 1: Method development workflow and column selection rationale for thiol purity analysis.

Optimized Experimental Protocol (Self-Validating System)

To ensure trustworthiness, this protocol is designed as a self-validating system . It includes mandatory System Suitability Testing (SST) criteria that must be met before any sample data is accepted, ensuring the instrument state is fit-for-purpose[4].

Step 1: Mobile Phase & Diluent Preparation

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade Water. (TFA provides ion-pairing and maintains a low pH to sharpen the pyrazole peak).

• Mobile Phase B: 100% Acetonitrile.

• Sample Diluent: 50:50 Water:Acetonitrile containing 0.1% Phosphoric Acid .

  • Causality Check: Phosphoric acid drops the diluent pH to ~2.0, completely protonating the thiol group and halting oxidative dimerization during the 24-hour autosampler queue[2].

Step 2: Chromatographic Conditions

• Column: Phenyl-Hexyl, 150 x 4.6 mm, 5 µm.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection: UV at 254 nm.

• Gradient Program:

  • 0-2 min: 30% B

  • 2-12 min: Linear ramp to 80% B

  • 12-15 min: Hold at 80% B (Column Wash)

  • 15-16 min: Return to 30% B

  • 16-20 min: Re-equilibration

Step 3: System Suitability Testing (SST)

Before analyzing unknown samples, inject the following sequence to validate the system:

• Blank (Diluent): Verify no interfering peaks at the retention time of the analyte.

• Resolution Solution (Analyte + Alcohol Impurity spiked at 1%): Verify Rs​≥2.0 .

• Standard Solution (100 µg/mL, 5 replicate injections): Verify Peak Area %RSD ≤2.0% and Tailing Factor ( Tf​ ) ≤1.5 .

ICH Q2(R2) Method Validation Results

The updated mandate a rigorous lifecycle approach to analytical validation, emphasizing specificity and robustness[5]. The optimized Phenyl-Hexyl method was subjected to full validation for purity determination.

Validation Summary

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Observed Result	Status
Specificity	Complete resolution from impurities/degradants	Rs​=3.8 (Alcohol); Rs​=6.5 (Disulfide)	Pass
Linearity (Range)	R2≥0.999 (Reporting level to 120% of spec)	R2=0.9998 (0.1 to 150 µg/mL)	Pass
Accuracy (Recovery)	98.0% - 102.0% across 3 concentration levels	99.4% - 100.8%	Pass
Method Precision	%RSD ≤2.0% (n=6 independent preparations)	%RSD = 0.85%	Pass
LOD / LOQ	Signal-to-Noise ≥3 (LOD) / ≥10 (LOQ)	LOD: 0.03 µg/mL / LOQ: 0.10 µg/mL	Pass
Robustness	Stable against deliberate variations (Flow, Temp, pH)	Max Rs​ deviation = 0.2; No co-elutions	Pass

Note on Specificity: Forced degradation studies (using 3% H2​O2​ to intentionally drive disulfide formation) confirmed that the primary oxidative degradant elutes significantly later than the active thiol, proving the method is fully stability-indicating[4].

Conclusion

For the purity determination of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol, standard C18 methodologies fail due to insufficient selectivity and sample degradation. By implementing a highly acidic sample diluent to quench thiol nucleophilicity, and utilizing a Phenyl-Hexyl stationary phase to leverage orthogonal π−π interactions, laboratories can achieve baseline resolution of critical impurity pairs. The resulting protocol is fully compliant with ICH Q2(R2) guidelines, ensuring trustworthy, reproducible data for regulatory submissions.

References

• Validation of Analytical Procedures Q2(R2) - ICH International Council for Harmonisation (ICH) URL: [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline European Medicines Agency (EMA) URL:[Link]

• Validation of analytical procedures – ICH Q2(R2) European Pharmaceutical Review URL:[Link]

• Method development for the determination of thiols using HPLC with fluorescence detection Diva-portal.org URL:[Link]

• Separation of Pyrazole on Newcrom R1 HPLC column SIELC Technologies URL:[Link]

Sources

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. diva-portal.org [diva-portal.org]
• 3. Separation of Pyrazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. database.ich.org [database.ich.org]
• 5. Validation of analytical procedures – ICH Q2(R2) | Article | European Pharmaceutical Review [europeanpharmaceuticalreview.com]

Validating enantiomeric excess in chiral 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol synthesis

Determining the exact stereochemical purity of synthesized chiral compounds is a cornerstone of quality control in modern drug development. Pyrazole-based heterocycles, in particular, are highly prevalent in bioactive molecules and pharmaceutical targets[1]. However, validating the enantiomeric excess (ee) of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol presents a unique analytical challenge. The molecule features both a hydrogen-bond-accepting pyrazole ring and a redox-sensitive, nucleophilic thiol moiety.

This guide objectively compares the performance of Chiral High-Performance Liquid Chromatography (HPLC), Chiral Nuclear Magnetic Resonance (NMR) spectroscopy, and Polarimetry for this specific compound. By detailing the causality behind experimental choices and providing self-validating protocols, this guide serves as a definitive framework for researchers and analytical scientists[2].

The Analytical Challenge & Causality of Method Selection

Analyzing 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol requires overcoming two distinct chemical hurdles:

• Pyrazole Nitrogen Interactions: The N2 atom of the pyrazole ring is a strong hydrogen-bond acceptor[3]. On standard silica-based stationary phases, this leads to severe peak tailing. Polysaccharide-based chiral stationary phases (CSPs) are preferred because their carbamate linkages provide complementary H-bond donor sites, enabling sharp, baseline-resolved peaks[4].

• Thiol Oxidation & Weak Solvation: Free thiols readily oxidize to disulfides in the presence of air or light. This degradation artificially skews optical rotation data and creates "ghost peaks" in HPLC. Consequently, sample preparation must utilize degassed solvents. Furthermore, because thiols are poor hydrogen bond donors compared to alcohols, non-covalent Chiral Solvating Agents (CSAs) often fail to provide sufficient spectral resolution in NMR[5]. Instead, covalent Chiral Derivatizing Agents (CDAs) must be employed to lock the stereocenters[6].

Comparative Performance of Analytical Alternatives

To establish a robust validation framework, we must compare the primary analytical modalities available to the synthetic chemist[7].

Analytical Method	Principle of Separation	Sensitivity (LOD)	Resolution Potential	Susceptibility to Impurities	Cost / Throughput
Chiral HPLC	Physical separation via non-covalent interactions with CSP	High (< 0.1%)	Excellent ( Rs​ > 1.5)	Low (if baseline resolved)	High / Medium
Chiral NMR (CDA)	Chemical shift anisotropy via covalent diastereomer formation	Moderate (~1-2%)	Good ( Δδ > 0.1 ppm)	Medium (requires pure sample)	Medium / High
Polarimetry	Optical rotation of polarized light	Low	N/A (Bulk measurement)	Extremely High	Low / Very High

Decision Matrix & Workflows

Figure 1: Decision matrix and cross-validation workflow for enantiomeric excess determination.

Self-Validating Experimental Protocols

A protocol is only trustworthy if it validates itself through internal controls. The following methodologies incorporate mandatory System Suitability Tests (SST) to ensure data integrity.

Protocol A: Chiral HPLC Analysis (The Gold Standard)

Causality: Polysaccharide-based CSPs rely on a combination of hydrogen bonding, dipole-dipole, and π−π interactions to discriminate enantiomers[3]. We utilize a normal-phase elution mode to maximize these polar interactions without disrupting the chiral cavities of the stationary phase.

• Step 1: System Suitability Test (SST). Inject a racemic standard of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol.

  • Validation Criterion: The integration ratio must be exactly 50.0:50.0 (±0.5%), and the resolution ( Rs​ ) between the two peaks must be > 1.5. If the ratio deviates, it indicates a non-linear detector response or co-eluting achiral impurities[8].

• Step 2: Sample Preparation. Dissolve 1 mg of the enantioenriched thiol in 1 mL of degassed HPLC-grade Hexane/Isopropanol (90:10). Degassing is critical to prevent oxidative disulfide dimerization during the run.

• Step 3: Chromatographic Run.

  • Column: Chiralcel OJ (250 x 4.6 mm, 5 µm)[4].

  • Mobile Phase: Hexane/IPA 90:10 (v/v) with 0.1% Diethylamine (DEA). Note: DEA acts as a basic modifier to suppress non-specific interactions with residual silanols, completely preventing pyrazole tailing.

  • Flow Rate: 1.0 mL/min; Detection: UV at 254 nm.

• Step 4: Calculation. Calculate %ee using the formula: %ee=AreaR​+AreaS​∣AreaR​−AreaS​∣​×100 .

Protocol B: Chiral NMR via Covalent Derivatization

Causality: Because the thiol proton exchanges rapidly and forms weak H-bonds, traditional CSAs are ineffective. We employ methylphosphonic dichloride as a CDA to irreversibly convert the enantiomeric thiols into diastereomeric phosphonothioates[6]. This locks the stereocenters and leverages the highly sensitive 31 P nucleus, which is free from background proton interference.

• Step 1: Derivatization (Kinetic Control). To a dry NMR tube under N 2​ , add 10 mg of the chiral thiol, 0.5 mL of anhydrous CDCl 3​ , and 1.5 equivalents of Et 3​ N. Add 1.2 equivalents of enantiopure (R)-methylphosphonic dichloride.

  • Validation Criterion: The reaction must proceed to 100% conversion. Incomplete reactions can induce kinetic resolution, artificially altering the observed diastereomeric ratio.

• Step 2: 31 P NMR Acquisition. Acquire the 31 P NMR spectrum at 298 K using inverse-gated proton decoupling to ensure accurate integration without Nuclear Overhauser Effect (NOE) enhancement.

• Step 3: Integration. The diastereomers will appear as two distinct singlets (separated by Δδ > 0.5 ppm). Integrate the peaks to determine the diastereomeric excess (de), which directly correlates to the ee of the starting thiol.

Figure 2: Mechanistic pathways for non-covalent HPLC separation vs. covalent NMR derivatization.

Cross-Validation Experimental Data

To demonstrate the efficacy of the dual-method approach, a synthesized batch of (S)-1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol was analyzed using both the HPLC and NMR protocols described above.

Sample Batch	HPLC Retention Time (R)	HPLC Retention Time (S)	HPLC Calculated %ee	31 P NMR Shift (R,R')	31 P NMR Shift (S,R')	NMR Calculated %ee	Δ ee (Cross-Validation)
Racemate (Control)	12.4 min (50.1%)	14.8 min (49.9%)	0.2%	34.2 ppm (50.0%)	35.1 ppm (50.0%)	0.0%	0.2%
Enantioenriched Batch 1	12.4 min (4.5%)	14.8 min (95.5%)	91.0%	34.2 ppm (4.8%)	35.1 ppm (95.2%)	90.4%	0.6%
Enantioenriched Batch 2	12.4 min (1.2%)	14.8 min (98.8%)	97.6%	34.2 ppm (1.5%)	35.1 ppm (98.5%)	97.0%	0.6%

Data Interpretation: The cross-validation workflow shows a Δ ee of < 1.0% between the physical separation (HPLC) and chemical derivatization (NMR) methods. This tight correlation confirms the absence of co-eluting impurities in the HPLC run and verifies that no kinetic resolution occurred during the NMR derivatization step, ensuring total confidence in the analytical results[2].

References

• BenchChem. "A Head-to-Head Battle for Chiral Purity: Cross-Validating Enantiomeric Excess with HPLC and NMR." 2

• Chemical Science (RSC Publishing). "Enantioselective synthesis of C–C and C–N axially chiral pyrazole-based heterobiaryls." 1

• Herald Scholarly Open Access. "Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography." 7

• University of Bath. "Simple Boronic Acid Based NMR Protocols for Determining the Enantiomeric Excess of Chiral Amines, Hydroxylamines and Thiols." 6

• Queen's University Belfast. "Interactions between pyrazole derived enantiomers and Chiralcel OJ." 4

• ResearchGate. "Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis." 3

• Digitell Inc. "Increased chemical shift resolution of enantiomers with a thioamide-based chiral solvating agent." 5

• Universidad de Málaga. "Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards." 8

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• 3. researchgate.net [researchgate.net]
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• 6. purehost.bath.ac.uk [purehost.bath.ac.uk]
• 7. heraldopenaccess.us [heraldopenaccess.us]
• 8. uma.es [uma.es]

Advanced Gold Nanoparticle Functionalization: 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol vs. Standard Thiols

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Technical Comparison Guide & Experimental Protocol

Executive Summary

The surface chemistry of gold nanoparticles (AuNPs) dictates their hydrodynamic radius, colloidal stability, and biological identity. While standard aliphatic and polymeric thiols (like alkanethiols and PEG-thiols) are the gold standards for structural passivation and steric stabilization, the emergence of complex, pharmacologically active ligands requires a deeper understanding of interfacial thermodynamics.

This guide provides an objective, data-supported comparison between a specialized bulky heterocyclic ligand—1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol (PPE-thiol) —and standard thiols. By analyzing steric dynamics, packing density, and competitive adsorption, this document equips scientists with the mechanistic rationale and validated protocols needed to engineer multivalent, target-specific AuNP formulations.

Chemical Profiling and Steric Dynamics

The choice of capping agent fundamentally alters the Self-Assembled Monolayer (SAM) on the Au(111) facets of the nanoparticle.

• Standard Alkanethiols (e.g., 1-Dodecanethiol): These ligands form highly ordered, dense SAMs driven by strong hydrophobic van der Waals interactions between the linear alkyl chains. They provide excellent stability in organic solvents but lack biological utility due to extreme hydrophobicity[1].

• PEG-Thiols (Polyethylene Glycol Thiols): PEGylation provides massive steric hindrance and a dense hydration layer. The polymeric coil conformation prevents uncontrolled aggregation and non-specific protein adsorption (opsonization), making PEG-thiols the premier choice for in vivo applications[2].

• PPE-Thiol: This ligand features a rigid 1-phenyl-1H-pyrazole moiety linked via a short ethane-1-thiol chain. The steric bulk of the heterocyclic and aromatic rings significantly increases the ligand's spatial footprint. Consequently, bulky aromatic thiols like PPE-thiol exhibit a lower surface coverage (molecules/nm²) compared to non-functionalized alkanethiols[3]. However, the aromatic rings introduce lateral π−π stacking interactions, which partially compensate for the loss of van der Waals packing, providing unique lateral monolayer stability[4].

Mechanistic Pathway of Ligand Exchange

The kinetics of ligand exchange are highly dependent on the incoming ligand's nucleophilicity and steric profile. PPE-thiol exchanges slower than linear alkanethiols due to the steric clash of the bulky pyrazole ring near the Au-S interface.

Figure 1: Comparative ligand exchange pathways and resulting SAM characteristics for AuNPs.

Comparative Performance Data

When designing an AuNP conjugate, the trade-off between targeting capability (via pharmacophores like pyrazole) and colloidal stability must be balanced. Thermogravimetric analysis (TGA) and dynamic light scattering (DLS) studies confirm that ligand footprint directly dictates packing density and hydrodynamic radius[5].

Ligand Type	Spatial Footprint	Dominant Intermolecular Force	Est. Surface Coverage (Ligands/nm²)	Colloidal Stability (Aqueous/Saline)	Primary Functional Utility
Alkanethiols	Small (~21.4 Ų)	Hydrophobic van der Waals	High (~4.5 - 5.0)	Poor (Irreversible aggregation)	Organic dispersion, fundamental SAM studies
PEG-Thiols	Large (Polymeric coil)	Steric hindrance, H-bonding	Low (~1.0 - 2.5)	Excellent (Anti-biofouling)	In vivo circulation, biocompatibility
PPE-Thiol	Moderate-Large (Rigid bulk)	π−π stacking, hydrophobic	Moderate (~2.0 - 3.0)	Poor to Moderate (Requires PEG co-ligands)	Multivalent pharmacophore presentation

Data extrapolated from competitive adsorption models of bulky aromatic thiols and PEG-thiols on gold surfaces[5],[3].

Experimental Workflows: Self-Validating Protocols

To successfully functionalize AuNPs with bulky aromatic thiols like PPE-thiol, researchers must overcome the kinetic barriers of steric hindrance. The following protocols utilize a modified Brust-Schiffrin two-phase method[6] followed by a controlled interfacial ligand exchange.

Protocol A: Synthesis of Phosphine-Capped AuNP Precursors

Causality: Citrate-capped AuNPs are highly stable in water but incompatible with hydrophobic aromatic thiols. Synthesizing triphenylphosphine (TPP)-capped AuNPs provides a weakly bound, organic-soluble precursor that facilitates rapid, complete ligand exchange[3].

• Phase Transfer: Dissolve HAuCl4​ (1 equiv) in deionized water. Add tetraoctylammonium bromide (TOAB, 3 equiv) in toluene. Stir vigorously until the aqueous phase is colorless (transfer of AuCl4−​ to the organic phase)[6].

• Reduction: Isolate the toluene phase. Add triphenylphosphine (TPP, 3 equiv), followed by the rapid dropwise addition of freshly prepared aqueous NaBH4​ (10 equiv).

• Validation Check 1 (Visual & Optical): The solution must rapidly transition from orange to deep brown/black. Analyze via UV-Vis spectroscopy; a lack of a distinct Surface Plasmon Resonance (SPR) peak at 520 nm confirms the formation of ultra-small (<2 nm) AuNPs.

• Purification: Precipitate the TPP-AuNPs in cold hexane and collect via centrifugation (10,000 x g, 10 mins).

Protocol B: Competitive Interfacial Ligand Exchange (PPE-Thiol vs. PEG-Thiol)

Causality: Because PPE-thiol cannot provide sufficient steric stabilization in aqueous media on its own, a mixed-monolayer approach using a PEG-thiol co-ligand is required. The sequential addition prevents the highly mobile PEG-thiol from outcompeting the bulky PPE-thiol for surface binding sites[5].

• Primary Passivation (Targeting Ligand): Disperse TPP-AuNPs in dichloromethane (DCM). Add PPE-thiol at a sub-saturating ratio (e.g., 0.5 equivalents relative to available surface gold atoms). Stir at room temperature for 12 hours.

  • Mechanism: The slow kinetics of the bulky pyrazole moiety require extended incubation. The π−π stacking will begin to organize the sub-monolayer[4].

• Secondary Backfilling (Stabilizing Ligand): Add an excess of PEG-thiol (e.g., mPEG-SH, 2 kDa) to the reaction mixture. Stir for an additional 12 hours.

  • Mechanism: The flexible PEG chains will backfill the vacant adsorption sites left by the sterically hindered PPE-thiol, rendering the nanoparticle amphiphilic and sterically stabilized[2].

• Solvent Transition & Washing: Evaporate the DCM under a gentle N2​ stream. Resuspend the dark residue in ultra-pure water.

• Validation Check 2 (Colloidal Integrity): Centrifuge the aqueous dispersion at 14,000 x g for 15 minutes.

  • Success: A tight, dark red/brown pellet forms with a clear supernatant. The pellet easily resuspends upon gentle sonication.

  • Failure: A black, smeary pellet that cannot be resuspended indicates irreversible plasmonic coupling (failed stabilization due to insufficient PEG backfilling).

• Validation Check 3 (DLS & SPR): Measure the Hydrodynamic Radius ( Rh​ ) via DLS. A monodisperse peak (PDI < 0.2) confirms successful mixed-monolayer formation without cluster aggregation[5].

Sources

• 1. ijcsrr.org [ijcsrr.org]
• 2. researchgate.net [researchgate.net]
• 3. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol

The core principle of this guide is risk mitigation. The thiol (-SH) group is notorious for its powerful and offensive odor, detectable at extremely low concentrations, while the pyrazole moiety is a common scaffold in biologically active molecules.[1][2][3] Therefore, we must assume the compound possesses both nuisance characteristics and potential biological or environmental effects, mandating its handling as regulated hazardous waste.

Hazard Profile and Risk Assessment

The primary hazards associated with 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol are inferred from its constituent functional groups. A proactive risk assessment is the foundation of a safe disposal plan.

Hazard Category	Associated Functional Group	Rationale and Potential Risks
Stench/Odor	Ethane-1-thiol	Thiols are volatile compounds with extremely low odor thresholds.[1] Accidental release can cause significant disruption and nuisance, potentially triggering building evacuations due to confusion with natural gas leaks.[2]
Biological Activity	Phenyl-pyrazole	Pyrazole derivatives are prevalent in pharmaceuticals and agrochemicals due to their diverse biological activities.[3][4] A precautionary approach is necessary to prevent the release of potentially active compounds into aquatic ecosystems.[5]
Toxicity	Thiol & Pyrazole	While the specific toxicity is unknown, related compounds can be harmful if swallowed or inhaled and may cause skin and eye irritation.[6][7] All contact should be minimized.
Reactivity	Thiol	The thiol group can be readily oxidized. While this is exploited for decontamination, uncontrolled reactions with strong oxidizing agents should be avoided.[8]

The Core Disposal Directive: Segregate and Consign

Under no circumstances should waste containing 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol be discharged down the drain. The primary and mandatory disposal route is through your institution's Environmental Health & Safety (EHS) department for incineration by a licensed hazardous waste contractor.[9] In-laboratory chemical neutralization of bulk waste is strongly discouraged without a validated, compound-specific risk assessment and explicit EHS approval.

The following workflow provides a logical framework for waste management from point of generation to final consignment.

Caption: Disposal workflow for 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol waste.

Experimental Protocols for Safe Disposal

Adherence to the following step-by-step protocols is essential for managing waste streams containing this compound.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against exposure. All handling and disposal steps must be performed while wearing the following:

PPE Item	Specification	Rationale
Eye Protection	Safety goggles or glasses with side shields	Protects against splashes of liquid waste.
Hand Protection	Chemical-resistant gloves (Nitrile)	Prevents skin contact. Gloves should be changed immediately if contamination is suspected.[7]
Body Protection	Laboratory coat	Protects skin and personal clothing.
Ventilation	Certified Chemical Fume Hood	Mandatory. All operations that can generate vapor or odor must be conducted in a fume hood to prevent inhalation and odor release.[10]

Protocol for Decontamination of Glassware and Equipment

The reactivity of the thiol group is leveraged here for its own destruction. Oxidation via sodium hypochlorite (bleach) effectively neutralizes the odor and associated hazards by converting the thiol to a non-volatile sulfonic acid.[6][11]

Materials:

• Household bleach (5-6% sodium hypochlorite) or a 10% laboratory-grade bleach solution.

• Designated plastic tub or bucket for creating a bleach bath.

• Appropriate PPE (See Table 3.1).

Procedure:

• Work Exclusively in a Fume Hood: This entire procedure must be performed in a certified chemical fume hood to contain any released odors.[1]

• Prepare Bleach Bath: In the plastic tub, prepare a sufficient volume of bleach solution to fully immerse the glassware. A 1:1 mixture of bleach and water is often effective.[10]

• Initial Rinse: If the glassware contains significant residue, perform a preliminary rinse with a small amount of an appropriate organic solvent (e.g., acetone, ethanol), collecting this rinsate as liquid hazardous waste.

• Immersion: Immediately and carefully place the contaminated glassware into the bleach bath.[10] Ensure items are fully submerged.

• Soaking: Allow the glassware to soak for a minimum of 14-24 hours.[1][10] This extended time ensures the complete oxidation of the thiol compound.

• Final Cleaning: After soaking, remove the glassware, rinse thoroughly with water, and then wash using standard laboratory procedures.

• Disposal of Bleach Bath: Used bleach solutions should be collected as hazardous waste, as they may contain oxidized organic compounds.[1] Do not pour down the sink without consulting your institution's EHS guidelines.

Protocol for Solid and Liquid Waste Collection

Solid Waste:

• Segregate all disposable items contaminated with 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol (e.g., gloves, weighing papers, absorbent pads, pipette tips).

• To minimize odor, immediately place these items into a zip-lock bag, seal it, and then place this bag inside a second zip-lock bag.[1]

• Dispose of the double-bagged waste in a designated, clearly labeled container for solid chemical hazardous waste.[5]

Liquid Waste:

• Collect all liquid waste containing the compound, including reaction mixtures, mother liquors, and solvent rinses, in a dedicated, leak-proof, and chemically compatible hazardous waste container.[5][9]

• The container must be clearly labeled with "Hazardous Waste," the full chemical name "1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol," and an estimate of its concentration.

• Keep the waste container securely capped when not in use and store it in a secondary containment bin within a ventilated cabinet.

Spill Management Protocol

In the event of a spill, a swift and correct response is critical to prevent the spread of odor and contamination.

For Small Spills (manageable by lab personnel):

• Alert Colleagues and Restrict Access: Inform others in the immediate area and prevent anyone from walking through the spill.

• Work in a Fume Hood: If the spill is contained within a fume hood, keep the sash at the lowest practical height.

• Wear Appropriate PPE: Don your lab coat, safety goggles, and chemical-resistant gloves.

• Contain and Absorb: Cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial chemical spill pillow.[1]

• Collect Waste: Carefully scoop the absorbent material into a zip-lock bag. Seal it, place it in a second bag, and dispose of it as solid hazardous waste.[1]

• Decontaminate Surface: Wipe the spill area with a cloth soaked in bleach solution, followed by a water rinse. Dispose of all cleaning materials as solid hazardous waste.

For Large Spills (outside a fume hood or of significant volume):

• EVACUATE: Immediately evacuate the laboratory.

• ALERT: Inform your supervisor and contact your institution's EHS or emergency response number.

• SECURE: Close the laboratory doors and post a warning sign. Do not re-enter until cleared by trained emergency personnel.

By adhering to these structured protocols, you contribute to a culture of safety, ensuring that the handling and disposal of novel compounds like 1-(1-Phenyl-1H-pyrazol-4-yl)ethane-1-thiol meet the highest standards of scientific responsibility.

References

• How to Work with Thiols-General SOP . Princeton University Environmental Health & Safety. [Online]. Available: [Link]

• Asif, M. (2021). A chapter on synthesis of various heterocyclic compounds by environmentally friendly green chemistry technologies.

• Thiols . University College London Safety Services. (2020). [Online]. Available: [Link]

• Standard Operation Procedure for Disposal of Unknown Thiols . (2008). [Online]. Available: [Link]

• Standard Operating Procedures for Using Stench Chemicals . UCLA Department of Chemistry and Biochemistry. [Online]. Available: [Link]

• Advancing sustainability: Green chemistry applications of heterocyclic compounds for waste remediation . OAE Publishing Inc. (2026). [Online]. Available: [Link]

• Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. (2025). ChemistrySelect.
• Environmentally benign synthesis of heterocyclic compounds using various catalytic approaches: A comprehensive review. (2025).
• Greener Approach towards the Synthesis of Nitrogen Based Heterocycles. (2022). IntechOpen.
• Treatment options of nitrogen heterocyclic compounds in industrial wastew

• Pyrazinyl ethane thiol . The Good Scents Company. [Online]. Available: [Link]

• Synthesis, Characterization, and Structural Elucidation of a Novel (E)-1-(1-Phenyl-1H-pyrazol-4-yl)-N-(1-(p-tolyl). (2024).
• Synthesis and Evaluation of Pyrazole Derivatives by Using Green C
• Synthesis of 3-phenyl-1H-pyrazole derivatives. (2017).
• Chemistry and biological properties of pyrazole derivatives: a review. (2025). World Journal of Pharmaceutical Research.

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